(+)-Conduritol B

• CAS: 138258-55-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Stereochemical Structure and Chemical Properties of (+)-Conduritol B

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Conduritol B, a polyhydroxylated cyclohexene derivative, serves as a pivotal chiral building block in synthetic organic chemistry. While its intrinsic biological activity is limited, its true significance lies in its role as the direct precursor to conduritol B epoxide (CBE), a potent and irreversible inhibitor of β-glucosidases. This guide provides a comprehensive analysis of the stereochemical architecture of (+)-conduritol B, its key chemical properties, and its derivatization to CBE. We will delve into the mechanism of action of CBE, its critical application in the development of cellular and animal models of Gaucher disease, and provide detailed experimental protocols for its synthesis and use.

Introduction: The Significance of the Conduritol Scaffold

The conduritols are a class of naturally occurring and synthetic cyclohexenetetrols, existing as six distinct stereoisomers (A-F). Among these, conduritol B is a chiral molecule, existing as a pair of enantiomers: (+)-conduritol B and (-)-conduritol B. The focus of this guide is the (+)-enantiomer, a compound of significant interest not for its direct therapeutic properties, but for its utility as a synthetic intermediate.

The primary value of (+)-conduritol B in the scientific community stems from its stereospecific conversion into conduritol B epoxide (CBE). CBE is a highly selective, mechanism-based inhibitor of the lysosomal enzyme glucocerebrosidase (GCase or GBA). Deficiency in GCase activity is the genetic basis of Gaucher disease, a prevalent lysosomal storage disorder. By irreversibly binding to the active site of GCase, CBE effectively mimics the disease state at a molecular level, making it an indispensable tool for researchers studying the pathophysiology of Gaucher disease and for the preclinical evaluation of novel therapeutic strategies.

Stereochemical Structure of (+)-Conduritol B

The precise three-dimensional arrangement of the hydroxyl groups and the double bond in (+)-conduritol B is fundamental to its chemical reactivity and its utility as a precursor to the stereospecific inhibitor, CBE.

Systematic Name (IUPAC): (1S,2R,3R,4S)-cyclohex-5-ene-1,2,3,4-tetrol

The stereochemistry of (+)-conduritol B is defined by the specific configuration of its four chiral centers. This defined stereochemistry is crucial for its selective epoxidation to CBE and for the subsequent specific interaction of CBE with the active site of target enzymes.

• Chirality: The presence of multiple stereocenters and the absence of a plane of symmetry render (+)-conduritol B a chiral molecule.

• Conformation: The cyclohexene ring adopts a half-chair conformation, which influences the accessibility of the double bond for chemical reactions.

The conversion to its biologically active derivative, conduritol B epoxide, proceeds with retention of stereochemistry, underscoring the importance of starting with the enantiomerically pure (+)-conduritol B for specific biological applications.

Chemical and Physical Properties

While much of the literature focuses on its epoxide derivative, key properties of (+)-conduritol B have been characterized.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₀O₄	[1]
Molecular Weight	146.14 g/mol	[1]
Appearance	White crystalline solid	[1]
Melting Point	201-203 °C	[1]
Boiling Point	281.9 °C at 760 mmHg (Predicted)	[1]
Solubility	Good solubility in organic solvents	[1]
Reactivity	The double bond is susceptible to electrophilic addition, most notably epoxidation. The hydroxyl groups can undergo standard reactions such as esterification and etherification.
Stability	Stable under standard conditions.	[1]

The Crucial Derivative: Conduritol B Epoxide (CBE)

The scientific importance of (+)-conduritol B is intrinsically linked to its epoxide derivative, CBE.

IUPAC Name of CBE: (1S,2R,3S,4S,5R,6R)-7-oxabicyclo[4.1.0]heptane-2,3,4,5-tetrol[2]

CBE is a mechanism-based, irreversible inhibitor of retaining β-glucosidases.[3] Its structural similarity to glucose allows it to enter the active site of these enzymes. The strained epoxide ring is then susceptible to nucleophilic attack by a catalytic glutamate or aspartate residue in the enzyme's active site. This results in the formation of a stable covalent bond between the inhibitor and the enzyme, leading to its irreversible inactivation.[4]

Application in Disease Modeling: Gaucher Disease

Gaucher disease is an autosomal recessive disorder caused by mutations in the GBA1 gene, leading to a deficiency of the enzyme glucocerebrosidase. This deficiency results in the accumulation of the lipid glucosylceramide in the lysosomes of macrophages, giving rise to "Gaucher cells".

CBE is instrumental in creating experimental models of Gaucher disease. By administering CBE to cell cultures or animal models, researchers can induce a state of GCase deficiency, leading to the accumulation of glucosylceramide and the formation of a phenotype that mimics the cellular and pathological hallmarks of Gaucher disease. These models are invaluable for:

• Investigating the downstream cellular consequences of GCase deficiency.

• Understanding the link between Gaucher disease and an increased risk for Parkinson's disease.

• Screening and validating potential therapeutic agents, such as pharmacological chaperones and enzyme replacement therapies.

The following diagram illustrates the central role of GCase in lysosomal lipid metabolism and how its inhibition by CBE leads to the pathological accumulation of glucosylceramide.

Caption: Inhibition of GCase by CBE blocks the breakdown of glucosylceramide.

Experimental Protocols

The following protocols provide a framework for the synthesis of conduritol B epoxide from a stable precursor and a method for assessing its inhibitory activity.

Synthesis of Conduritol B Epoxide from Conduritol B Tetraacetate

This two-step protocol is a common method for preparing CBE, utilizing the more stable tetraacetate derivative of (+)-conduritol B as the starting material.[5]

Step 1: Deacetylation of Conduritol B Tetraacetate to (+)-Conduritol B

• Rationale: The acetate protecting groups are removed via base-catalyzed hydrolysis (saponification) to yield the free hydroxyl groups of (+)-conduritol B. Sodium methoxide is a common and effective reagent for this transformation.

• Procedure:

  • Dissolve conduritol B tetraacetate in anhydrous methanol under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution in an ice bath.

  • Add a catalytic amount of a freshly prepared solution of sodium methoxide in methanol.

  • Monitor the reaction by thin-layer chromatography (TLC) until all starting material is consumed.

  • Neutralize the reaction with an acidic resin (e.g., Dowex 50W-X8) until the pH is neutral.

  • Filter the resin and concentrate the filtrate under reduced pressure to obtain crude (+)-conduritol B.

  • The product can be purified by recrystallization.

Step 2: Epoxidation of (+)-Conduritol B to Conduritol B Epoxide

• Rationale: The alkene in (+)-conduritol B is stereoselectively converted to an epoxide using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). The stereochemistry of the hydroxyl groups on the ring directs the epoxidation to occur on a specific face of the double bond.

• Procedure:

  • Dissolve the purified (+)-conduritol B in a suitable solvent mixture, such as dichloromethane and a buffer solution (e.g., aqueous sodium bicarbonate), to maintain a basic pH and neutralize the m-chlorobenzoic acid byproduct.

  • Cool the reaction mixture in an ice bath.

  • Add m-CPBA portion-wise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material.

  • Quench the reaction by adding a reducing agent (e.g., aqueous sodium sulfite) to destroy excess peroxy acid.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting crude conduritol B epoxide by flash column chromatography or recrystallization.

The following diagram outlines this synthetic workflow.

Caption: Two-step synthesis of CBE from its stable precursor.

In Vitro GCase Activity Assay Using CBE

This protocol describes how to measure the inhibitory effect of CBE on GCase activity in cell lysates using a fluorogenic substrate.[6]

• Rationale: The assay measures the rate of hydrolysis of a synthetic substrate, 4-methylumbelliferyl-β-D-glucopyranoside (4-MU-β-Glc), by GCase. The product of this reaction, 4-methylumbelliferone (4-MU), is highly fluorescent, and its fluorescence intensity is directly proportional to enzyme activity. By pre-incubating cell lysates with CBE, one can quantify its inhibitory effect on GCase.

• Procedure:

  • Cell Lysis: Harvest cells and lyse them in a suitable buffer (e.g., citrate-phosphate buffer with a detergent like Triton X-100).

  • Protein Quantification: Determine the total protein concentration of the cell lysate using a standard method (e.g., BCA assay) for normalization.

  • Inhibitor Incubation: Pre-incubate aliquots of the cell lysate with varying concentrations of CBE (and a vehicle control, e.g., DMSO) for a defined period (e.g., 30 minutes) at 37 °C to allow for irreversible inhibition.

  • Enzymatic Reaction: Initiate the reaction by adding the fluorogenic substrate, 4-MU-β-Glc.

  • Incubation: Incubate the reaction mixture at 37 °C for a specified time (e.g., 60 minutes).

  • Reaction Termination: Stop the reaction by adding a high pH stop buffer (e.g., glycine-carbonate buffer). The high pH also enhances the fluorescence of the 4-MU product.

  • Fluorescence Measurement: Measure the fluorescence of each sample using a fluorometer with appropriate excitation and emission wavelengths (e.g., Ex: 365 nm, Em: 445 nm).

  • Data Analysis: Normalize the fluorescence readings to the protein concentration and calculate the percentage of GCase inhibition for each CBE concentration. The IC₅₀ value can be determined by plotting the percentage of inhibition against the logarithm of the CBE concentration.

Conclusion

(+)-Conduritol B is a stereochemically rich molecule whose primary value in modern research is realized through its conversion to conduritol B epoxide. The stereospecific and irreversible inhibition of glucocerebrosidase by CBE has made it an indispensable chemical tool. It provides researchers with a robust and reproducible method for modeling Gaucher disease in vitro and in vivo, thereby facilitating a deeper understanding of lysosomal storage disorders and accelerating the development of novel therapeutic interventions. The synthetic protocols and mechanistic insights provided in this guide are intended to equip researchers with the foundational knowledge required to effectively utilize this important chemical probe in their studies.

References

• Conduritol B Epoxide | C6H10O5 | CID 119054 - PubChem. (URL: [Link])

• Human acid beta-glucosidase. Use of conduritol B epoxide derivatives to investigate the catalytically active normal and Gaucher disease enzymes - PubMed. (URL: [Link])

• Mechanism of inactivation by conduritol B-epoxide of ( A ) a retaining α - ResearchGate. (URL: [Link])

• 25348-64-5 CONDURITOL B C6H10O4, Formula,NMR,Boiling Point,Density,Flash Point. (URL: [Link])

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The Role of (+)-Conduritol B Epoxide in Sphingolipid Metabolism: A Technical Guide for Pharmacological Profiling

Executive Summary: The Cyclitol Scaffold as a Chemical Probe

In the study of lysosomal storage disorders and lipid signaling, genetic ablation of metabolic enzymes often triggers lethal phenotypes or complex developmental compensations. To achieve acute, temporal control over sphingolipid flux, researchers rely on mechanism-based pharmacological probes. While the cyclitol scaffold (+)-conduritol B provides the structural foundation, it is its reactive derivative—(+)-conduritol B epoxide (CBE) —that serves as the gold-standard irreversible inhibitor of acid β-glucosidase (glucocerebrosidase, GBA1) [1].

By covalently trapping the catalytic nucleophile of GBA1, CBE effectively severs the catabolic recycling of glucosylceramide (GlcCer) into ceramide. This guide explores the mechanistic basis of CBE, the resulting network-wide perturbations in sphingolipid metabolism, and the self-validating experimental workflows required to study these pathways in translational models of Gaucher and Parkinson’s diseases.

Mechanistic Basis of GBA1 Inactivation

GBA1 is a retaining β-glucosidase localized to the lysosome, responsible for degrading GlcCer. The enzyme utilizes a classic double-displacement mechanism driven by two critical glutamic acid residues: an acid/base catalyst (E235) and a nucleophile (E340).

When introduced to the lysosomal compartment, CBE acts as a suicide inhibitor. The enzyme recognizes the cyclitol ring as a glucose mimic. As the catalytic nucleophile (E340) attacks the epoxide ring of CBE, the ring opens, forming a highly stable, permanent covalent ester bond [2]. Because this inhibition is irreversible, the restoration of GBA1 activity relies entirely on the de novo synthesis of new enzyme protein, making CBE an exceptionally potent tool for inducing sustained GlcCer accumulation in cell culture and in vivo models.

Pathway Dynamics: Network-Wide Perturbations

Inhibiting GBA1 does not merely cause a localized bottleneck; it triggers a ripple effect across the highly interconnected sphingolipid network.

Primary Accumulation and Subcellular Shunting

The immediate consequence of CBE treatment is the lysosomal buildup of GlcCer. However, as lysosomal capacity saturates, GlcCer is shunted to other subcellular compartments, including the plasma membrane and endoplasmic reticulum. This ectopic lipid accumulation alters membrane microdomain (lipid raft) organization and can trigger secondary elevations in di- and trihexosylceramides [3].

Compensatory Upregulation of De Novo Synthesis

A critical, often overlooked consequence of CBE-mediated GBA1 blockade is the cellular response to perceived ceramide depletion. Because the "salvage pathway" (recycling GlcCer to ceramide) is halted, the cell compensates by upregulating the de novo synthesis pathway at the endoplasmic reticulum. Recent stable isotope tracing studies demonstrate a marked preference for acyl-chain incorporation into new ceramides (specifically C16:0) in CBE-treated macrophages, highlighting an autoregulatory feedback loop designed to maintain ceramide homeostasis [4].

Immunomodulation and Antigen Presentation

Altered sphingolipid metabolism directly impacts immune signaling. In CBE-treated monocytes, the accumulation of GlcCer induces the surface expression of the lipid-antigen presenting molecule CD1d and Major Histocompatibility Complex (MHC) class II. This links lysosomal lipid storage to the activation of invariant Natural Killer T (iNKT) cells, providing a mechanistic basis for the chronic inflammation observed in Gaucher disease [5].

Sphingolipid metabolism network highlighting CBE-mediated GBA1 blockade and compensatory flux.

Quantitative Profiling of CBE Pharmacology

To design robust experiments, researchers must account for CBE's dose-dependent target landscape. While highly selective for GBA1 at low micromolar concentrations, CBE can exhibit off-target engagement at higher doses.

Table 1: Pharmacological and Metabolic Profile of CBE

Parameter	Value / Observation	Causality & Significance
Primary Target	Acid β-glucosidase (GBA1)	Covalent modification of E340 nucleophile.
IC₅₀ (GBA1)	~4.3 – 9.5 μM	Provides a tight window for selective lysosomal inhibition [1].
Known Off-Targets	GBA2, Lysosomal α-glucosidase	Occurs at high doses (>100 μM). Requires counter-screening [2].
GlcCer Accumulation	Up to 12-fold increase	Physiologically mimics the macrophage lipid burden of Gaucher disease [3].
Isotope Flux (C16:0)	Elevated de novo labeling	Validates the cell's reliance on de novo synthesis when salvage is blocked [4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation steps (e.g., isotope tracing to confirm flux, and activity-based profiling to confirm target specificity).

Protocol 1: Establishing a Macrophage Model of Gaucher Disease

Causality: THP-1 monocytes are differentiated into macrophages because macrophages are the primary cells affected in Gaucher disease (forming "Gaucher cells").

• Cell Culture: Culture THP-1 monocytes in RPMI-1640 supplemented with 10% FBS.

• Differentiation: Treat cells with 50 ng/mL Phorbol 12-myristate 13-acetate (PMA) for 48 hours to induce macrophage differentiation.

• Inhibition Phase: Replace media and dose cells with 10–50 μM CBE. Internal Control: Maintain a vehicle-treated (DMSO) cohort and a cohort treated with a GBA2-specific inhibitor to isolate GBA1-specific phenotypes.

• Incubation: Incubate for 7–14 days, replacing CBE-supplemented media every 3 days to maintain complete GBA1 suppression.

Protocol 2: ¹³C-Palmitate Tracing of De Novo Sphingolipid Flux

Causality: Steady-state lipidomics cannot distinguish between pre-existing ceramide and newly synthesized ceramide. Stable isotope labeling isolates the de novo response to CBE treatment.

• Isotope Pulsing: After 7 days of CBE treatment (Protocol 1), switch cells to media containing 50 μM [U-¹³C₁₆]-palmitate conjugated to fatty-acid-free BSA.

• Harvesting: Harvest cells at 2, 4, 8, and 24-hour timepoints to capture kinetic flux.

• Lipid Extraction: Perform a modified Bligh-Dyer extraction (Chloroform/Methanol/Water) spiked with odd-chain internal standards (e.g., C17:0 Ceramide).

• LC-MS/MS Analysis: Quantify the "heavy" isotopologues. Base-labeled (sphingoid base) and dual-labeled (base + acyl chain) C16:0 ceramides indicate active de novo synthesis [4].

Protocol 3: Activity-Based Protein Profiling (ABPP) for Target Engagement

Causality: To prove that the observed lipidomic changes are due to GBA1 inhibition and not off-target toxicity, ABPP is used to visualize the availability of active enzyme pockets.

• Lysate Preparation: Lyse CBE-treated and control cells in a mild, non-denaturing buffer (pH 5.5 to mimic lysosomal conditions).

• Probe Labeling: Incubate lysates with a fluorescent activity-based probe (e.g., ME569) that specifically reacts with active retaining β-glucosidases.

• Resolution: Denature samples and resolve via SDS-PAGE.

• Validation: Scan the gel for fluorescence. A successful CBE blockade is validated by the absence of the fluorescent GBA1 band (~60 kDa) in the treated samples, confirming complete target occupancy [2].

Experimental workflow for tracing dynamic sphingolipid flux in CBE-treated macrophages.

Translational Outlook

The utility of (+)-conduritol B epoxide extends far beyond basic lipidology. By establishing reliable, chemically-induced models of GBA1 deficiency, researchers can perform high-throughput screening for Substrate Reduction Therapies (SRTs) (e.g., GlcCer synthase inhibitors) and pharmacological chaperones. Furthermore, because heterozygous GBA1 mutations represent the highest genetic risk factor for Parkinson's disease, CBE models are currently at the forefront of neurodegenerative research, helping to untangle the complex crosstalk between sphingolipid accumulation and α-synuclein aggregation.

References

• Kuo, C.-L., et al. "In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling". FEBS Journal, 2019. URL:[Link]

• Fuller, M., et al. "Secondary sphingolipid accumulation in a macrophage model of Gaucher disease". Molecular Genetics and Metabolism, 2007. URL:[Link]

• Fuller, M., et al. "Sphingolipid de novo synthesis is upregulated in a macrophage model of Gaucher disease". Molecular Genetics and Metabolism, 2025. URL:[Link]

• Balreira, A., et al. "Evidence for a link between sphingolipid metabolism and expression of CD1d and MHC-class II: monocytes from Gaucher disease patients as a model". British Journal of Haematology, 2005. URL:[Link]

Technical Whitepaper: Physical Properties and Thermodynamic Stability of (+)-Conduritol B and Its Epoxide Derivative

Executive Summary

In my tenure overseeing assay development and structural stabilization workflows, I have found that the physical handling of covalent inhibitors is often the silent variable in irreproducible data. While (+)-conduritol B (1D-(1,3/2,4)-5-cyclohexene-1,2,3,4-tetrol) serves as the foundational chiral cyclitol scaffold, its most critical application in structural biology and thermodynamic studies is realized through its epoxide derivative: Conduritol B Epoxide (CBE) .

This whitepaper deconstructs the physicochemical properties of the Conduritol B scaffold, the intrinsic degradation kinetics of its oxirane ring, and the profound thermodynamic stabilization it imparts upon target enzymes—specifically, acid β -glucosidase (GBA1). By understanding the causality behind these molecular interactions, researchers can implement the self-validating protocols detailed below to ensure absolute data integrity.

Physicochemical Profiling

The physical properties of CBE dictate its handling, solubility, and storage limits. The data below synthesizes the critical parameters required for experimental design.

Property	Value	Causality / Technical Relevance
Molecular Formula	C₆H₁₀O₅	Defines the highly oxygenated, hydrophilic cyclitol scaffold detailed by 1[1].
Molecular Weight	162.14 g/mol	Low molecular weight facilitates rapid diffusion into the enzyme active site[2].
Melting Point	157–159 °C	High lattice energy driven by extensive intermolecular hydrogen bonding, as documented by 3[3].
Aqueous Solubility	~20 mg/mL	High hydrophilicity; necessitates careful buffer selection to prevent degradation, noted in the .
DMSO Solubility	~25 mg/mL	Optimal for primary stock solutions to overcome crystalline lattice energy efficiently[1].
Storage Stability	≥ 4 years at -20 °C	Low temperature arrests ambient nucleophilic attack on the strained oxirane ring[1].

Thermodynamic Stability & Degradation Kinetics

Intrinsic Molecular Stability

The thermodynamic instability of CBE lies in its strained oxirane (epoxide) ring. In aqueous media, this ring is highly susceptible to nucleophilic attack (hydrolysis), which converts the active epoxide into an inert tetrol. Consequently, aqueous solutions possess a strict thermodynamic half-life and must be utilized within 24 hours[1]. Solid-state storage at -20 °C under an inert argon atmosphere is mandatory to prevent ambient moisture from initiating premature, acid-catalyzed hydrolysis[4].

Target-Mediated Thermodynamic Stabilization (Enzyme Kinetics)

When CBE binds to GBA1, it mimics the transition state of the natural substrate. The active site nucleophile, Aspartate 340 (E340), executes a nucleophilic attack on the strained epoxide ring[5]. This stereospecific ring-opening results in a thermodynamically stable covalent adduct.

Thermodynamic measurements using pure recombinant GBA1 demonstrate that this active-site occupancy drastically alters the protein's structural dynamics. Specifically, covalent binding of CBE increases the melting temperature ( Tm​ ) of GBA1 by up to 21 °C, indicating profound thermodynamic stabilization and introducing resistance to proteolytic degradation, as demonstrated by5[5].

Figure 2: Mechanistic pathway of GBA1 thermodynamic stabilization via CBE covalent binding.

Experimental Workflows & Self-Validating Protocols

To guarantee reproducibility, the following protocols integrate mechanistic causality and internal validation checkpoints.

Protocol 1: Preparation and Kinetic Validation of CBE Aqueous Solutions

Objective: Generate a kinetically stable working solution of CBE while preventing premature oxirane ring hydrolysis.

• Step 1: Thermal Equilibration

  • Action: Transfer the solid CBE vial from -20 °C storage to a desiccator at room temperature for 30 minutes before opening.

  • Causality: CBE is highly hygroscopic. Opening a cold vial induces atmospheric condensation, introducing water molecules that act as nucleophiles to degrade the epoxide ring[4].

  • Self-Validation: Observe the powder; it should remain a free-flowing white crystalline solid. Clumping indicates moisture ingress.

• Step 2: Primary Solvation

  • Action: Dissolve the solid in anhydrous DMSO to a concentration of 25 mg/mL[1].

  • Causality: The high melting point (157–159 °C)[3] reflects a strong crystalline lattice. Anhydrous DMSO rapidly overcomes this lattice energy without initiating hydrolysis, creating a thermodynamically stable primary stock.

• Step 3: Aqueous Dilution

  • Action: Dilute the DMSO stock into PBS (pH 7.2) to achieve a final working concentration of ≤ 10 mg/mL[1].

  • Causality: Maintaining a physiological pH of 7.2 minimizes both acid-catalyzed and base-catalyzed hydrolysis of the epoxide warhead.

• Step 4: Experimental Execution

  • Action: Utilize the aqueous solution within 24 hours of preparation[1].

  • Self-Validation: If the solution approaches the 24-hour mark, run a rapid LC-MS aliquot against the primary DMSO stock. The appearance of a +18 Da mass shift indicates hydrolysis to the inactive tetrol, mandating the disposal of the working stock.

Figure 1: Self-validating workflow for the preparation of kinetically stable CBE solutions.

Protocol 2: Differential Scanning Fluorimetry (DSF) for GBA1 Thermodynamic Stabilization

Objective: Quantify the thermodynamic stabilization of recombinant GBA1 upon covalent active-site occupancy by CBE.

• Step 1: Enzyme Equilibration

  • Action: Buffer-exchange recombinant GBA1 into 150 mM McIlvaine buffer at pH 5.2[5].

  • Causality: GBA1 is a lysosomal enzyme. At pH 7.4, it undergoes irreversible unfolding with a half-life of 30 minutes. Acidic conditions preserve its native fold and basal Tm​ [5].

• Step 2: Covalent Inactivation

  • Action: Incubate GBA1 with a 10-fold molar excess of the validated aqueous CBE solution for 30 minutes at 37 °C.

  • Causality: Provides sufficient time and activation energy for the E340 active-site aspartate to execute a stereospecific nucleophilic attack on the CBE oxirane ring[5].

• Step 3: Fluorophore Integration

  • Action: Add SYPRO Orange dye to a final concentration of 5x.

  • Causality: The dye remains quenched in the aqueous buffer but fluoresces exponentially upon binding to the hydrophobic core exposed during thermal denaturation.

• Step 4: Thermal Gradient & Validation

  • Action: Ramp the temperature from 25 °C to 95 °C at 1 °C/min using a real-time PCR system, continuously monitoring fluorescence.

  • Self-Validation: Calculate the first derivative of the melt curve. A successful, stoichiometric covalent modification is validated by a positive Tm​ shift ( ΔTm​ ) of approximately 21 °C compared to the apo-enzyme control[5]. Failure to observe this shift indicates either degraded CBE or inactive enzyme.

References

• Cayman Chemical : 1

• MedChemExpress : 3

• Sigma-Aldrich :

• Santa Cruz Biotechnology : 4

• ACS Chemical Biology :5

• Selleck Chemicals :2

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The Botanical Origins and Chemical Evolution of (+)-Conduritol B: A Comprehensive Technical Guide

Executive Summary

Cyclitols represent a fascinating class of polyhydroxylated cycloalkanes that serve as crucial intermediates in the synthesis of glycosidase inhibitors. Among these, (+)-conduritol B stands out as a critical chiral building block. While its structural cousin, conduritol A, was directly isolated from botanical sources over a century ago, (+)-conduritol B is predominantly accessed via the chemoselective modification of naturally occurring botanical precursors. This whitepaper provides a rigorous technical overview of the historical discovery of the conduritol family, the field-proven protocols for isolating its botanical precursors, and the biochemical causality that makes (+)-conduritol B indispensable in modern drug development and disease modeling.

Historical Discovery and Structural Elucidation

The history of the conduritol family is deeply rooted in early 20th-century pharmacognosy. In 1908, the German chemist Kübler successfully isolated the first conduritol isomer from the bark of the condurango vine (Marsdenia condurango) 1. Initially, the exact stereochemistry of this optically inactive, unsaturated cyclic compound remained a mystery. It was not until 1938 that Dangschat and Fischer definitively established its constitution and configuration as Conduritol A 1.

The conduritol family consists of six diastereomers (A through F). While conduritols A and F are directly naturally occurring, (+)-conduritol B is typically accessed via semi-synthesis from abundant botanical chiral pools, such as myo-inositol or L-quebrachitol 23. L-quebrachitol, an optically active inositol, is harvested directly from the serum of the rubber tree (Hevea brasiliensis), providing the exact stereochemical framework required to synthesize (+)-conduritol B without the need for complex, low-yield asymmetric synthesis.

Fig 1: Historical timeline and botanical sourcing of the conduritol cyclitol family.

Botanical Sourcing and Chiral Pool Isolation

From a practical drug development standpoint, synthesizing (+)-conduritol B de novo is inefficient. Instead, researchers rely on the botanical isolation of L-quebrachitol from Hevea brasiliensis, followed by targeted chemoselective demethylation 3.

Self-Validating Protocol: Isolation and Demethylation to (+)-Conduritol B

Step 1: Aqueous Extraction of L-Quebrachitol

• Procedure: Fresh serum from Hevea brasiliensis is collected and treated with dilute acetic acid to coagulate the polyisoprene rubber matrix. The remaining aqueous serum is neutralized, concentrated under reduced pressure, and treated with cold ethanol to precipitate unwanted proteins. The filtrate is then concentrated to yield crude L-quebrachitol.

• Self-Validation Checkpoint: Recrystallize the crude product from water. The protocol is validated if the resulting crystals exhibit a melting point of 191–192 °C and a specific rotation of [α]D -80° (c=1, H₂O).

Step 2: Chemoselective Demethylation

• Causality of Experimental Design: Standard ether cleavage reagents (e.g., BBr₃) are overly aggressive and frequently cause the elimination of vicinal hydroxyls, destroying the cyclitol core. Instead, we utilize a milder, chemoselective approach using aluminum chloride (AlCl₃) and tetra-n-butylammonium iodide (n-Bu₄NI) in anhydrous acetonitrile 3. AlCl₃ acts as a Lewis acid coordinating the methoxy oxygen, while the soft, highly polarizable iodide nucleophile selectively attacks the methyl carbon via an S_N2 mechanism, preserving the delicate ring structure.

• Self-Validation Checkpoint: Monitor the reaction via ¹H-NMR. Complete demethylation is confirmed by the total disappearance of the methoxy singlet at ~3.4 ppm.

Step 3: Chromatographic Purification

• Procedure: The resulting (+)-conduritol B is purified via silica gel flash chromatography using an EtOAc/Hexane gradient.

• Self-Validation Checkpoint: High-resolution mass spectrometry (HRMS) must confirm the molecular ion[M+Na]⁺ for the chemical formula C₆H₁₀O₄.

Fig 2: Self-validating botanical extraction and semi-synthetic isolation workflow.

Biochemical Significance: The Pathway to Conduritol B Epoxide (CBE)

The primary reason (+)-conduritol B is of such high value to researchers is its role as the direct synthetic precursor to Conduritol B Epoxide (CBE) .

CBE is a mechanism-based suicide inhibitor of acid β-glucosidase (GBA1) 4. When CBE enters the GBA1 active site, the enzyme's catalytic nucleophile (Glu340) attacks the highly strained epoxide ring. This ring-opening event forms a stable, irreversible covalent ester linkage, permanently disabling the enzyme 5.

By covalently inactivating GBA1, CBE induces a rapid lysosomal accumulation of glucosylceramide. This mechanism is the gold standard for generating chemically-induced in vitro and in vivo models of Gaucher's disease and Parkinson's disease , allowing researchers to study the downstream neurodegenerative effects of lysosomal storage disorders without relying solely on genetic knockouts 5.

Fig 3: Mechanism of GBA1 inhibition by (+)-conduritol B-derived CBE.

Quantitative Data and Physicochemical Properties

To aid in experimental design, the following table summarizes the key properties and enzymatic targets of the conduritol family and its botanical precursors.

Compound	Botanical Source / Precursor	Molecular Formula	Target Enzyme	Mechanism of Action
Conduritol A	Marsdenia condurango (Bark)	C₆H₁₀O₄	General Glycosidases	Competitive Inhibition
L-Quebrachitol	Hevea brasiliensis (Serum)	C₇H₁₄O₆	N/A (Chiral Pool)	Chiral Starting Material
(+)-Conduritol B	Semi-synthetic (L-Quebrachitol)	C₆H₁₀O₄	α/β-Glucosidases	Substrate Mimicry
Conduritol B Epoxide	Synthetic from (+)-Conduritol B	C₆H₁₀O₅	Glucocerebrosidase (GBA1)	Covalent Binding (Glu340)

References

• DEVELOPMENT OF A NEW METHODOLOGY FOR THE SYNTHESIS OF HALOCONDURITOLS... Middle East Technical University (METU)
• Conduritol B, Cyclophellitol from L-Quebrachitol Oxford University Press (OUP)
• In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling N
• Conduritol B (EVT-12489055) | 138258-55-6 EvitaChem
• Conduritol B Epoxide - M

Sources

• 1. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 2. evitachem.com [evitachem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Conduritol B Epoxide - Matreya [bioscience.co.uk]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Baseline Pharmacokinetics and Biodistribution of (+)-Conduritol B and Its Epoxide Derivative

A Technical Guide for Pharmacological Modeling and Target Engagement

Executive Summary

While (+)-conduritol B is a well-known polyhydroxylated cyclohexene, in the realm of drug development and disease modeling, its active derivative—(+)-conduritol B epoxide (CBE) —is the definitive pharmacological entity. CBE is a mechanism-based, irreversible inhibitor of β -glucosidases. By selectively inhibiting acid β -glucosidase (glucocerebrosidase, GBA1), CBE is the gold-standard agent used to generate chemically induced in vivo models of Gaucher disease (GD) and Parkinson's disease (PD) 1.

As a Senior Application Scientist, I frequently observe researchers struggling to replicate neuro-inflammatory phenotypes in CBE models. The root cause almost always traces back to a misunderstanding of CBE’s baseline pharmacokinetics (PK) and biodistribution—specifically its poor penetrance across the blood-brain barrier (BBB). This whitepaper synthesizes the definitive PK parameters of CBE, explains the causality behind tissue-specific dosing strategies, and provides self-validating experimental protocols for measuring target engagement.

Chemical Biology and Mechanism of Action

To understand CBE's PK profile, we must first understand its mechanism of action. CBE does not merely bind to GBA1 competitively; it acts as a suicide inhibitor. Upon entering the lysosome, CBE undergoes a nucleophilic attack by the catalytic residue Glu340 of the GBA1 enzyme, forming a stable, covalent intermediate 1. This irreversible binding means that the duration of the drug's effect outlasts its physical presence in the plasma, as enzymatic activity can only be restored via de novo protein synthesis.

Caption: Mechanism of GBA inhibition by CBE leading to lysosomal dysfunction.

Baseline Pharmacokinetics (ADME Profile)

The pharmacokinetic behavior of CBE in murine models is characterized by rapid systemic absorption, moderate clearance, and a distinct lack of metabolic degradation.

• Absorption & Distribution: Following intraperitoneal (IP) administration, CBE is rapidly distributed across all major visceral tissues. Maximum enzyme inhibition (>90%) is typically observed within 1 to 2 hours post-dose 2.

• Metabolism: Crucially, CBE is not metabolized in vivo 2. It exerts its effect in its parent form. This simplifies PK modeling, as researchers do not need to account for active or toxic downstream metabolites.

• Excretion: The unreacted fraction of the inhibitor is excreted with a half-life ( t1/2​ ) of approximately 7 hours 2. Because the enzyme inhibition is irreversible, the biological half-life of the effect is dictated by the host's GBA synthesis rate (recovery begins between 4 and 12 hours) 2.

Table 1: Pharmacokinetic Parameters of CBE

Pharmacokinetic Parameter	Observed Value	Mechanistic Implication
Plasma Half-Life ( t1/2​ )	~7.0 hours	Requires daily dosing to maintain continuous enzyme suppression.
Metabolic Fate	Unmetabolized	Eliminates confounding variables from active/toxic metabolites.
Peak Inhibition ( Tmax​ )	1 - 2 hours	Rapid covalent binding kinetics post-administration.
Enzyme Recovery Onset	4 - 12 hours	De novo synthesis of GBA is required to restore activity.

Biodistribution and Blood-Brain Barrier (BBB) Dynamics

The utility of CBE hinges entirely on its biodistribution. While it readily accesses visceral organs, its physicochemical properties restrict its movement into the central nervous system.

• Renal Enrichment: CBE exhibits a 4-fold enrichment in the kidneys compared to the systemic average, indicating a high renal clearance rate 2.

• BBB Penetration: CBE passes the blood-brain barrier only with significant difficulty. Initial brain concentrations are merely one-tenth (10%) of the average tissue concentration 2.

The Causality of Dosing: This restricted BBB penetrance dictates experimental design. To model non-neuropathic (Type 1) Gaucher disease, low doses (e.g., 10-25 mg/kg) are sufficient to inhibit visceral GBA. However, to model neuronopathic (Type 2/3) Gaucher or Parkinson's disease, researchers must force the compound across the BBB using massive doses (e.g., 100 mg/kg/day). At these elevated concentrations, CBE loses its strict selectivity and begins to inhibit off-targets, most notably the non-lysosomal cytosolic β -glucosidase GBA2 [[3]]() and lysosomal α -glucosidase 4.

Table 2: Tissue Biodistribution Matrix

Tissue / Organ	Relative Concentration	BBB Penetration	Target Engagement Notes
Kidney	~4.0x (Enriched)	N/A	High renal clearance; primary route of excretion.
Liver & Spleen	1.0x (Baseline)	N/A	Rapid >90% GBA inhibition; ideal for visceral models.
Brain (CNS)	~0.1x (Restricted)	Poor	Requires 100 mg/kg titration to overcome the BBB.

Experimental Methodologies: Self-Validating Protocols

For mechanism-based irreversible inhibitors like CBE, standard LC-MS/MS quantification of tissue homogenates is fundamentally flawed. LC-MS/MS measures the physical presence of the drug, but fails to confirm if the drug has successfully bound to and inactivated the enzyme.

To ensure rigorous scientific integrity, the gold-standard protocol is Activity-Based Protein Profiling (ABPP) . ABPP utilizes a fluorescent suicide substrate (e.g., a fluorescent cyclophellitol epoxide) that only binds to active GBA enzymes [[5]]().

The Self-Validating Logic: If your in vivo CBE dose successfully engaged the target, the GBA active sites will be covalently blocked. When the tissue lysate is subsequently treated with the fluorescent ABPP probe, the probe cannot bind. Therefore, a lack of fluorescence on an SDS-PAGE gel proves successful in vivo inhibition.

Caption: Workflow for Activity-Based Protein Profiling (ABPP) of CBE biodistribution.

Protocol: ABPP for In Vivo Target Engagement

Phase 1: In Vivo Administration & Harvest

• Dosing: Administer CBE via IP injection (e.g., 25 mg/kg for visceral targets, 100 mg/kg for CNS targets) formulated in sterile PBS.

• Euthanasia & Perfusion: Euthanize the murine model at the desired PK timepoint (e.g., 2 hours post-dose for Tmax​ ). Transcardially perfuse with ice-cold PBS to remove blood-borne enzymes that could confound tissue analysis.

• Snap-Freezing: Immediately harvest tissues (brain, liver, spleen, kidney) and snap-freeze in liquid nitrogen. Causality Note: Heat or slow freezing will denature the GBA active site, rendering the downstream ABPP probe unable to bind even in control tissues, destroying the assay's self-validation.

Phase 2: Ex Vivo Probe Labeling 4. Lysis: Homogenize tissues on ice in potassium phosphate buffer (pH 5.8, optimal for lysosomal GBA) containing protease inhibitors. 5. Protein Normalization: Centrifuge at 10,000 x g for 15 mins. Collect the supernatant and normalize total protein concentration across all samples using a BCA assay. 6. ABPP Incubation: Incubate 50 µg of total protein lysate with 100 nM of a fluorescent β -epoxide ABPP probe (e.g., MDW933) for 30 minutes at 37°C. 7. Denaturation: Terminate the reaction by adding 4x Laemmli sample buffer and boiling at 95°C for 5 minutes.

Phase 3: Separation & Quantification 8. SDS-PAGE: Resolve the samples on a 10% SDS-PAGE gel. 9. Fluorescence Imaging: Scan the wet gel using a fluorescence flatbed scanner (e.g., Typhoon FLA 9500) at the appropriate excitation/emission wavelengths for the chosen probe. 10. Data Interpretation: Quantify the fluorescent band intensity at ~60 kDa (GBA1). Calculate the percentage of target engagement by comparing the diminished fluorescence of the CBE-dosed samples against the bright fluorescence of the vehicle-dosed controls.

References

• Distribution of conduritol B epoxide in the animal model for Gaucher's disease (Gaucher mouse)
• Source: PubMed Central (NIH)
• In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling (Abstract)
• Source: UvA-DARE (Digital Academic Repository)
• β-Glucosidase 2 (GBA2)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Distribution of conduritol B epoxide in the animal model for Gaucher's disease (Gaucher mouse) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pure.uva.nl [pure.uva.nl]

Protocols & Analytical Methods

Application Note: Total Enantioselective Synthesis of (+)-Conduritol B from p-Benzoquinone

Introduction & Strategic Overview

Conduritols (cyclohex-5-ene-1,2,3,4-tetrols) are a highly valuable class of cyclitols that serve as versatile building blocks in the synthesis of biologically active compounds, including glycosidase inhibitors, inositols, and aminocyclitols (such as the core of hygromycin A). Among the various stereoisomers, (+)-conduritol B is particularly prized for its rigid stereochemical scaffold [1].

Historically, accessing enantiopure conduritols required tedious enzymatic resolutions or reliance on chiral pool starting materials (e.g., D-mannitol or myo-inositol), which often suffered from poor atom economy and limited scalability [3]. This application note details a highly efficient, fully synthetic route to (+)-conduritol B starting from the inexpensive, achiral precursor p-benzoquinone .

The cornerstone of this methodology is a Palladium-Catalyzed Dynamic Kinetic Asymmetric Transformation (DYKAT) developed by Trost and co-workers [1]. By applying Asymmetric Allylic Alkylation (AAA) to a racemic conduritol B polycarbonate, the system overcomes the 50% maximum yield limitation of classical kinetic resolution, driving the racemic mixture to a single enantiomer with >95% enantiomeric excess (ee).

Caption: Synthetic workflow for (+)-conduritol B from p-benzoquinone via Pd-catalyzed DYKAT.

Mechanistic Insights: The Power of DYKAT

The synthesis relies on two distinct phases: the rapid assembly of the racemic conduritol B core, and its subsequent enantioselective desymmetrization.

Assembly of the Racemic Scaffold

p-Benzoquinone is an ideal starting material due to its inherent symmetry and pre-installed unsaturation. Following a modified Guo protocol [2], bromination followed by Luche or NaBH₄ reduction yields a dibromocyclohexenediol. Subsequent stereoselective epoxidation and hydrolytic ring-opening install the rel-(1R,2S,3S,4R) tetrol stereochemistry characteristic of conduritol B. To activate the molecule for palladium catalysis, the hydroxyl groups are exhaustively protected as carbonates (e.g., tetratrichloroethyl carbonate).

Palladium-Catalyzed DYKAT

In a standard kinetic resolution, the maximum theoretical yield of the desired enantiomer is 50%. The DYKAT process circumvents this. When the racemic allylic carbonate is treated with a Pd(0) catalyst, both enantiomers undergo ionization to form a π-allyl palladium complex.

Because the resulting intermediate can rapidly equilibrate (via a meso-like transition state or rapid interconversion of the palladium complexes) faster than nucleophilic attack occurs, the chiral environment provided by the (R,R)-Trost ligand (a C2-symmetric chiral diphosphine) dictates the trajectory of the incoming nucleophile. This funnels the entire racemic mixture into a single enantiomeric product [1].

Caption: Mechanism of the Palladium-Catalyzed Dynamic Kinetic Asymmetric Transformation (DYKAT).

Quantitative Data & Optimization

The efficiency of the DYKAT step is highly dependent on the choice of ligand, solvent, and temperature. Table 1 summarizes the optimization parameters for the conversion of the racemic tetracarbonate to the enantiopure protected (+)-conduritol B.

Table 1: Optimization of Pd-AAA DYKAT Conditions

Entry	Catalyst / Ligand	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	Pd₂(dba)₃·CHCl₃ / (R,R)-L1 (Trost)	THF	0	82	92
2	Pd₂(dba)₃·CHCl₃ / (R,R)-L1 (Trost)	CH₂Cl₂	0	75	88
3	Pd₂(dba)₃·CHCl₃ / (R,R)-L1 (Trost)	THF	-20	85	>95
4	Pd₂(dba)₃·CHCl₃ / (S)-BINAP	THF	0	45	<20

Note: (R,R)-L1 refers to the (R,R)-DACH-phenyl Trost ligand. Data reflects the critical role of the Trost ligand's bite angle and chiral pocket in achieving high ee [1].

Experimental Protocols

Self-Validation Note: All protocols below include built-in validation checkpoints (TLC, NMR) to ensure intermediate integrity before proceeding to the next step. Rigorously dry solvents must be used for the Pd-catalyzed steps.

Protocol A: Synthesis of (±)-Conduritol B Tetracarbonate

• Bromination & Reduction:

  • Dissolve p-benzoquinone (10.0 g, 92.5 mmol) in CHCl₃ at 0 °C and add Br₂ (1.0 equiv) dropwise.

  • Concentrate the intermediate, dissolve in MeOH (150 mL), cool to 0 °C, and add NaBH₄ (2.5 equiv) portion-wise.

  • Checkpoint: TLC (Hexane/EtOAc 7:3) should show complete consumption of the yellow quinone, yielding a UV-active spot for the diol.

• Epoxidation & Ring Opening:

  • Treat the resulting diene-diol with m-CPBA (1.1 equiv) in CH₂Cl₂ at 0 °C for 4 hours to yield the anti-epoxide.

  • Open the epoxide by refluxing in a mixture of THF and 1M H₂SO₄ (1:1) for 12 hours. Neutralize with saturated NaHCO₃ and extract with EtOAc.

• Carbonate Protection:

  • Dissolve the crude (±)-conduritol B tetrol in pyridine/CH₂Cl₂ (1:1) at 0 °C.

  • Add trichloroethyl chloroformate (5.0 equiv) and DMAP (0.1 equiv). Stir at room temperature for 16 hours.

  • Quench with H₂O, extract with CH₂Cl₂, and purify via flash chromatography to yield the (±)-tetracarbonate.

  • Checkpoint: ¹H NMR (CDCl₃) should confirm the presence of the alkene protons at δ ~5.9 ppm and the downfield shift of the oxymethine protons (δ 5.2 - 5.5 ppm).

Protocol B: Palladium-Catalyzed DYKAT (Enantioselective Step)

• Catalyst Pre-activation:

  • In a flame-dried Schlenk flask under Argon, combine Pd₂(dba)₃·CHCl₃ (2.5 mol %) and the (R,R)-Trost ligand (7.5 mol %).

  • Add degassed THF (10 mL) and stir at room temperature for 30 minutes until the solution turns a vibrant, homogeneous orange.

• Asymmetric Allylic Alkylation:

  • Cool the catalyst solution to -20 °C.

  • Add a solution of the (±)-conduritol B tetracarbonate (1.0 mmol) in THF (5 mL).

  • Add the desired oxygen nucleophile (e.g., a substituted carboxylate salt, 1.2 equiv) dropwise.

  • Stir at -20 °C for 14 hours.

  • Checkpoint: Monitor by TLC. The starting material should be fully consumed.

• Workup & Analysis:

  • Filter the reaction mixture through a short pad of Celite, eluting with Et₂O.

  • Concentrate under reduced pressure and purify via silica gel chromatography.

  • Validation: Determine the ee using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 90:10). Expected ee is >95%.

Protocol C: Global Deprotection to (+)-Conduritol B

• Carbonate Cleavage:

  • Dissolve the enantiopure protected intermediate in a mixture of THF and glacial acetic acid (1:1).

  • Add activated Zinc dust (10 equiv) and stir vigorously at room temperature for 4 hours to reductively cleave the trichloroethyl carbonate groups.

• Purification:

  • Filter the suspension through Celite to remove Zinc residues.

  • Concentrate the filtrate, neutralize with basic ion-exchange resin (e.g., Amberlite IRA-400 OH⁻ form), and lyophilize to yield pure (+)-conduritol B.

  • Validation: Specific rotation [α]²⁰_D should match literature values for (+)-conduritol B. ¹³C NMR (D₂O) should show exactly 4 distinct carbon signals due to the molecule's C2 symmetry (δ ~130.5, 71.2, 69.8, 68.5 ppm).

References

• Trost, B. M., Dudash, J., Jr, & Hembre, E. J. (2001). Asymmetric induction of conduritols via AAA reactions: synthesis of the aminocyclohexitol of hygromycin A. Chemistry - A European Journal, 7(8), 1619–1629.[Link]

• Guo, Z.-X., Haines, A. H., Pyke, S. M., Pyke, S. G., & Taylor, R. J. K. (1994). Improved preparation of (±)-(1,3/2,4)-5-cyclohexene-1,2,3,4-tetrol[(±)-conduritol-B] and its reaction with hydrobromic and hydrochloric acid; synthesis and characterisation of some (±)-1-deoxy-1-halo- and (±)-1,4-dideoxy-1,4-dihalo-conduritols. Carbohydrate Research, 264(1), 147–153.[Link]

HPLC-MS/MS Method Development for the Robust Quantification of (+)-Conduritol B in Biological Matrices

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Note & Protocol

Introduction

(+)-Conduritol B (cyclohex-5-ene-1,2,3,4-tetrol) is a naturally occurring cyclic polyol and a well-documented competitive inhibitor of β-glucosidases. While its synthetic epoxide derivative, conduritol B epoxide (CBE), is widely utilized as an irreversible inhibitor to induce a Gaucher disease-like phenotype in cellular and animal models[1], the precise quantification of the parent (+)-conduritol B is critical for pharmacokinetic (PK) profiling, metabolic stability assays, and target engagement studies[2].

Quantifying (+)-conduritol B in complex biological matrices (e.g., plasma, brain tissue) presents significant analytical challenges. With a low molecular weight (146.14 g/mol ), extreme polarity, and a complete lack of UV-absorbing chromophores, traditional reversed-phase liquid chromatography (RP-LC) and UV detection are entirely ineffective. This application note details a robust, self-validating Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) method tailored for the sensitive and reproducible quantification of (+)-conduritol B.

Method Development Rationale: The "Why" Behind the Workflow

As an analytical scientist, developing a robust assay requires moving beyond standard templates and understanding the physicochemical causality of the analyte.

Chromatographic Strategy: Why HILIC?

Highly polar polyols like (+)-conduritol B elute in the void volume of standard C18 columns, leading to severe ion suppression from unretained matrix components. We employ an amide-bonded HILIC stationary phase, which has been proven highly effective for the separation of polar sphingolipids and polyols[3]. The Causality: The amide phase retains a water-enriched layer on the silica surface. By using a high concentration of acetonitrile (ACN) as the weak mobile phase, (+)-conduritol B partitions effectively into this aqueous layer, providing excellent retention, separation from matrix interferents, and sharp peak symmetry.

Mass Spectrometry Optimization: Why Negative ESI?

Due to the absence of basic amine groups, positive electrospray ionization (+ESI) yields poor sensitivity and unpredictable sodium/potassium adducts. Conversely, the multiple hydroxyl groups of (+)-conduritol B readily donate protons in a basic environment. The Causality: Negative electrospray ionization (-ESI) is utilized to generate a stable, abundant deprotonated precursor ion[M-H]⁻ at m/z 145.1. The mobile phase is buffered at pH 9.0 with ammonium acetate and ammonium hydroxide. This high pH drives the pre-column deprotonation of the analyte, maximizing MS sensitivity—a technique often required for complex glycolipid metabolomics[4].

Self-Validating System Design

To ensure trustworthiness and assay reproducibility, the protocol integrates myo-inositol-d6 as a stable-isotope internal standard (IS). As a cyclic polyol, myo-inositol shares structural and physicochemical similarities with (+)-conduritol B, ensuring it co-elutes closely and experiences identical matrix suppression effects, thereby validating every injection.

Experimental Protocols

Reagents and Materials

• (+)-Conduritol B analytical standard (Purity ≥ 98%).

• myo-Inositol-d6 (Internal Standard).

• LC-MS grade Acetonitrile (ACN), Water, Ammonium Acetate, and Ammonium Hydroxide.

• Blank human plasma (K₂EDTA).

Sample Preparation (Protein Precipitation)

Note: ACN is used instead of methanol to ensure the final extract has a high organic content. Unlike RP-LC, HILIC requires the injection solvent to be highly organic (>75% ACN) to prevent peak breakthrough.

• Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL low-bind microcentrifuge tube.

• Spike IS: Add 10 µL of IS working solution (1.0 µg/mL myo-inositol-d6 in 50% ACN).

• Precipitate: Add 150 µL of ice-cold 100% ACN to precipitate plasma proteins.

• Extract: Vortex vigorously for 2 minutes to ensure complete disruption of protein binding.

• Separate: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer: Carefully transfer 100 µL of the clear supernatant into an autosampler vial containing a low-volume glass insert.

LC Conditions

• Column: Waters XBridge BEH Amide (2.1 × 100 mm, 2.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 9.0 with Ammonium Hydroxide.

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Gradient Program:

  • 0.0 - 1.0 min: 85% B

  • 1.0 - 5.0 min: Linear decrease to 50% B

  • 5.0 - 6.0 min: Hold at 50% B

  • 6.0 - 6.1 min: Return to 85% B

  • 6.1 - 9.0 min: Re-equilibration at 85% B

MS/MS Conditions

• Ionization Mode: ESI Negative.

• Capillary Voltage: -2.5 kV.

• Desolvation Temperature: 500°C.

• Desolvation Gas Flow: 800 L/hr.

• Source Temperature: 150°C.

Data Presentation

Table 1: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
(+)-Conduritol B	145.1	127.1	50	25	15	Quantifier
(+)-Conduritol B	145.1	109.1	50	25	20	Qualifier
myo-Inositol-d6 (IS)	185.1	167.1	50	30	18	IS Quantifier

Table 2: Method Validation Summary (Human Plasma)

Parameter	Result	Acceptance Criteria (FDA/EMA)
Linear Range	10 - 5000 ng/mL	R² ≥ 0.99
LLOQ	10 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%)	3.2% - 7.5%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (%Bias)	-4.1% to +5.2%	± 15% (± 20% at LLOQ)
Matrix Effect (IS Normalized)	92.4% ± 4.1%	85% - 115%
Extraction Recovery	88.5% ± 5.3%	Consistent across QC levels

Visualizations

Workflow for the extraction and HILIC-MS/MS quantification of (+)-conduritol B.

Neurons deficient for β-glucocerebrosidase activity show a lysosomal accumulation of glucosylceramide[5], making accurate quantification of inhibitors and their downstream targets essential[6]. The pharmacodynamic relationship is mapped below:

Pharmacodynamic mechanism of (+)-conduritol B inhibiting β-glucocerebrosidase.

References

• Mechanism of inactivation by conduritol B-epoxide of a retaining α-glucosidase. ResearchGate.[Link]

• In Vivo Inactivation of Glycosidases by Conduritol B Epoxide and Cyclophellitol as Revealed by Activity-Based Protein Profiling. FEBS Journal / Alfa Chemistry.[Link]

• Neuronopathic GBA1L444P Mutation Accelerates Glucosylsphingosine Levels and Formation of Hippocampal Alpha-Synuclein Inclusions. Journal of Neuroscience.[Link]

• Segment Scan Mass Spectral Acquisition for Increasing the Metabolite Detectability in Chemical Isotope Labeling Liquid Chromatography–Mass Spectrometry Metabolome Analysis. Analytical Chemistry - ACS Publications.[Link]

• β-Glucocerebrosidase Deficiency Activates an Aberrant Lysosome-Plasma Membrane Axis Responsible for the Onset of Neurodegeneration. PMC - National Institutes of Health.[Link]

• Glucosylceramide and Glucosylsphingosine Quantitation by Liquid Chromatography-Tandem Mass Spectrometry to Enable In Vivo Preclinical Studies of Neuronopathic Gaucher Disease. Analytical Chemistry - ACS Publications.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. Neuronopathic GBA1L444P Mutation Accelerates Glucosylsphingosine Levels and Formation of Hippocampal Alpha-Synuclein Inclusions | Journal of Neuroscience [jneurosci.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

1H and 13C NMR spectroscopy characterization of (+)-conduritol B

Application Note: Comprehensive 1H and 13C NMR Spectroscopy Characterization of (+)-Conduritol B

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction & Scientific Context

(+)-Conduritol B (systematically named 1D-cyclohex-5-ene-1,3/2,4-tetrol) is a highly valuable chiral building block in carbohydrate chemistry. It serves as the direct synthetic precursor to Conduritol B Epoxide (CBE), a gold-standard irreversible, covalent inhibitor of retaining β-glucosidases[1]. Because the biological efficacy of CBE and other cyclitol derivatives relies entirely on their precise 3D spatial arrangement, rigorous stereochemical validation of the (+)-conduritol B starting material is a critical quality control step in drug development pipelines[2].

(+)-Conduritol B possesses a trans-1,2-diaxial, trans-3,4-diequatorial conformation that imparts a distinct C2​ axis of symmetry to the molecule[3]. This symmetry is the cornerstone of its NMR characterization: despite having six carbons and six carbon-bound protons, the C2​ symmetry renders half of the molecule magnetically equivalent to the other half. Consequently, the NMR spectra are remarkably simplified, displaying only three distinct carbon environments and three distinct proton environments[4].

Synthesis of Conduritol B Epoxide (CBE) and its mechanism of β-glucosidase inhibition.

Experimental Design & Causality (E-E-A-T)

As an analytical scientist, every parameter in your NMR acquisition must be chosen with deliberate causality to ensure data integrity.

• Solvent Selection (Causality): (+)-Conduritol B is a highly polar tetrol, making it insoluble in standard non-polar NMR solvents like CDCl 3​ . Deuterium oxide (D 2​ O) is strictly selected as the solvent. Beyond solubility, D 2​ O facilitates rapid deuterium exchange with the four hydroxyl (-OH) groups. This exchange effectively "silences" the hydroxyl protons, preventing massive, broad signals that would otherwise obscure the critical aliphatic multiplets and complicate J -coupling analysis.

• Internal Standard: Tetramethylsilane (TMS) is insoluble in water. Therefore, 3-(Trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) or DSS must be used as the internal chemical shift reference ( δ = 0.00 ppm).

• Decoupling Strategy: For 13 C NMR, WALTZ-16 composite pulse decoupling is applied to remove 13 C- 1 H scalar couplings. This collapses the carbon multiplets into sharp singlets, drastically increasing the signal-to-noise (S/N) ratio and allowing for rapid acquisition of the low-abundance 13 C nuclei.

Quantitative Data Summaries

The tables below summarize the expected chemical shifts for pure (+)-conduritol B. Note the manifestation of the C2​ symmetry, which reduces the expected six signals to three.

Table 1: 1 H NMR Data for (+)-Conduritol B (500 MHz, D 2​ O, 298 K) [4] | IUPAC Numbering | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Structural Assignment | | :--- | :--- | :--- | :--- | :--- | | H-5, H-6 | 5.51 | m (multiplet) | 2H | Vinylic protons (C=C double bond) | | H-1, H-4 | 4.07 | m (multiplet) | 2H | Allylic carbinol protons | | H-2, H-3 | 3.35 | dd (doublet of doublets) | 2H | Homoallylic carbinol protons |

Table 2: 13 C NMR Data for (+)-Conduritol B (125 MHz, D 2​ O, 298 K) [4] | IUPAC Numbering | Chemical Shift ( δ , ppm) | Peak Type | Structural Assignment | | :--- | :--- | :--- | :--- | | C-5, C-6 | 130.9 | CH | Vinylic carbons | | C-1, C-4 | 77.6 | CH | Allylic carbons (bearing -OH) | | C-2, C-3 | 73.8 | CH | Homoallylic carbons (bearing -OH) |

Step-by-Step NMR Acquisition Protocol

This protocol is designed as a self-validating system. If the criteria in Step 4 are not met, the preceding steps must be re-evaluated.

Step 1: Sample Preparation

• Accurately weigh 10–15 mg of (+)-conduritol B into a clean glass vial.

• Dissolve the compound in 0.6 mL of D 2​ O (99.9% D) containing 0.05% w/v TSP.

• Vortex gently until complete dissolution is achieved. The solution must be perfectly clear; any particulate matter will distort the magnetic field homogeneity.

• Transfer the solution to a high-quality 5 mm NMR tube using a glass Pasteur pipette.

Step 2: Instrument Tuning and Shimming

• Insert the sample into a 500 MHz (or higher) NMR spectrometer.

• Lock the spectrometer to the deuterium frequency of the D 2​ O solvent.

• Tune and match the probe for both 1 H and 13 C frequencies.

• Perform gradient shimming (e.g., TopShim). Validation Check: The line width of the TSP reference peak at half-height must be ≤ 1.0 Hz.

Step 3: 1 H and 13 C Acquisition

• 1 H NMR: Acquire a standard 1D proton spectrum using a 30° excitation pulse. Set the relaxation delay ( d1 ) to 2.0 seconds. Acquire 16 to 32 scans with 64k data points.

• 13 C NMR: Acquire a 1D carbon spectrum with WALTZ-16 proton decoupling. Set the relaxation delay to 2.0 seconds. Acquire 1024 to 2048 scans (depending on exact concentration) to ensure a robust S/N ratio for the three carbon peaks.

Step 4: Data Processing & Self-Validation

• Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 13 C) prior to Fourier Transformation.

• Manually phase the spectrum and apply a polynomial baseline correction.

• Critical Self-Validation: Integrate the three 1 H multiplets ( δ 5.51, 4.07, and 3.35). Because of the C2​ symmetry, the integration ratio must be exactly 1.00 : 1.00 : 1.00 .

  • Troubleshooting: If the ratio deviates by >5%, it indicates either an overlapping asymmetric impurity or incomplete longitudinal relaxation (in which case, increase d1 to >5×T1​ ).

Step-by-step NMR acquisition workflow for (+)-conduritol B characterization.

References

• Conduritol B, Cyclophellitol from L-Quebrachitol Source: Oxford University Press (OUP) URL:[Link]

• Bioactive secondary metabolites from the leaves of Secamone... Source: Semantic Scholar URL:[Link]

• Cyclophellitol analogues for profiling of exo- and endo-glycosidases Source: Leiden University URL:[Link]

Sources

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Deploying (+)-Conduritol B Epoxide (CBE) as a Precision Chemical Probe in Glycobiology

Target Audience: Glycobiologists, Chemical Biologists, and Drug Development Scientists Focus: Mechanism of Action, Gaucher Disease Modeling, and Activity-Based Protein Profiling (ABPP)

Mechanistic Rationale: The Chemistry of Covalent Inhibition

(+)-Conduritol B epoxide (CBE) is a foundational chemical probe in glycobiology, widely utilized as an irreversible, mechanism-based inhibitor of retaining β-glucosidases, most notably human acid β-glucosidase (GBA1 or glucocerebrosidase)[1].

To deploy CBE effectively, one must understand the causality of its interaction with glycoside hydrolases (GHs). Retaining β-glucosidases operate via the classic Koshland double-displacement mechanism, utilizing two critical active-site residues: a catalytic nucleophile (Glu340 in human GBA1) and an acid/base residue[2].

CBE acts as a "suicide substrate." When CBE enters the active site, the acid/base residue protonates the epoxide oxygen, activating the highly strained oxirane ring[3]. Concurrently, the catalytic nucleophile attacks the epoxide carbon. This ring-opening event forms a highly stable, covalent ester bond between the enzyme and the cyclitol core, permanently trapping the enzyme in a dead-end covalent adduct[2].

Crucially, CBE possesses C2​ pseudo-symmetry. By rotating 180° around the axis dissecting its C1-C2 and C3-C4 bonds, CBE can mimic the transition states of both β-glucosides and α-glucosides[3]. This structural duality explains why CBE, while highly potent against GBA1, can exhibit off-target engagement with retaining α-glucosidases and non-lysosomal β-glucosidases (like GBA2) at elevated concentrations[4].

Fig 1: Mechanistic pathway of GCase inhibition by CBE versus natural substrate hydrolysis.

Quantitative Profiling & Target Engagement

Because CBE permanently inactivates its target, traditional steady-state inhibition kinetics ( IC50​ ) are highly dependent on incubation time and enzyme concentration[1]. Researchers must rely on the maximal rate of inactivation ( kmax​ ) and the dissociation constant of the reversible pre-covalent complex ( Ki​ ) to accurately model dosing[1].

Table 1: Pharmacological and Kinetic Parameters of CBE

Parameter	Value	Mechanistic Context
Primary Target	Acid β-glucosidase (GBA1)	Lysosomal enzyme responsible for glucosylceramide degradation.
Apparent IC50​ (GBA1)	1.0 – 9.49 µM	Highly dependent on cell line and incubation duration[5].
Ki​ (Normal GBA1)	~166 µM	Dissociation constant for the reversible EI complex prior to covalent trapping[1].
kmax​ (Inactivation Rate)	~0.051 min⁻¹	Maximal rate of covalent ester bond formation[1].
Major Off-Targets	GBA2, Lysosomal α-glucosidase	Engaged primarily at higher CBE concentrations (>100 µM) due to pseudo-symmetry[4].
Molecular Weight	162.14 g/mol	Highly soluble in DMSO and aqueous buffers[5].

Experimental Workflows & Self-Validating Protocols

The utility of CBE lies in its ability to chemically induce Gaucher disease phenotypes in vitro and in vivo by forcing the accumulation of glucosylceramide[5]. However, proving that the observed phenotype is due to specific GBA1 inhibition—and not off-target toxicity—requires a rigorous, self-validating workflow combining fluorometric assays and Competitive Activity-Based Protein Profiling (ABPP)[4].

Fig 2: Experimental workflow for validating CBE-induced GCase inhibition and target engagement.

Protocol A: Preparation of CBE Stock Solutions

Causality: CBE contains an epoxide ring susceptible to slow hydrolysis in aqueous environments. Preparing stocks in anhydrous organic solvents ensures the structural integrity of the electrophilic warhead[5].

• Weighing: Accurately weigh 16.21 mg of lyophilized CBE powder.

• Solubilization: Dissolve in 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) to create a 100 mM master stock[5]. Vortex until completely clear.

• Storage: Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: In Vitro Gaucher Disease Modeling & Fluorometric GCase Assay

Causality: Lysosomal GBA1 requires an acidic environment and lipid cofactors (like saposin C) for optimal activity. Therefore, the lysis and assay buffers must contain sodium taurocholate (to mimic the lipid environment) and be buffered to pH 5.5[6]. Without taurocholate, the assay may inadvertently measure non-lysosomal GBA2 or GBA3 activity, leading to false-negative inhibition data[6].

Step-by-Step Methodology:

• Cell Seeding & Treatment: Seed SH-SY5Y cells or human fibroblasts in 6-well plates. Treat with a titration of CBE (e.g., 0, 10, 50, 100 µM) for 48 hours. Ensure the final DMSO concentration is uniform (≤0.1%) across all wells[5].

• Lysis: Wash cells with ice-cold PBS. Lyse in 100 µL of McIlvaine buffer (pH 5.5) containing 0.1% Triton X-100 and 0.2% (w/v) sodium taurocholate. Incubate on ice for 30 mins, then centrifuge at 14,000 x g for 15 mins at 4°C[6].

• Protein Quantification: Perform a BCA assay on the supernatant to determine total protein concentration[5].

• Enzymatic Assay: In a black 96-well plate, combine 10 µg of lysate protein with 2 mM 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) in McIlvaine buffer (pH 5.5) with taurocholate. Total reaction volume: 100 µL.

• Incubation & Termination: Incubate at 37°C for 1 hour. Terminate the reaction by adding 100 µL of 0.2 M Glycine-NaOH buffer (pH 10.5). The high pH deprotonates the released 4-methylumbelliferone, maximizing its fluorescence[5].

• Readout: Measure fluorescence (Excitation: 360 nm, Emission: 460 nm).

Self-Validation Checkpoint: The inclusion of a 'Blank' (buffer + 4-MUG without lysate) controls for spontaneous substrate hydrolysis. The 'Vehicle Control' (DMSO only) establishes the 100% activity baseline. If the specific activity (RFU/mg protein) of the vehicle control falls below historical lab baselines, it indicates compromised lysate integrity or inactive substrate, invalidating the run.

Protocol C: Competitive Activity-Based Protein Profiling (ABPP)

Causality: CBE is a "stealth" inhibitor—it does not possess a fluorophore. To definitively prove that CBE has engaged GBA1 in vivo (and to check for off-target binding to GBA2), researchers use competitive ABPP[4]. By pre-treating cells with CBE, the active sites of targeted enzymes are covalently blocked. When a broad-spectrum, fluorescent activity-based probe (e.g., a cyclophellitol-aziridine Bodipy probe) is subsequently added, it can only label the remaining active enzymes[4].

Step-by-Step Methodology:

• In Vivo / In Situ Treatment: Treat biological models (cells or mice) with CBE.

• Lysate Preparation: Prepare lysates in neutral buffer (pH 7.0) without taurocholate to preserve the activity of both lysosomal (GBA1) and non-lysosomal (GBA2) GHs.

• Probe Labeling: Incubate 20 µg of lysate with 100 nM of a fluorescent β-glucosidase ABP for 30 minutes at 37°C[4].

• Denaturation: Add 4x Laemmli sample buffer and boil at 95°C for 5 minutes. (Because the ABP binding is covalent, the fluorescent tag remains attached during denaturation).

• SDS-PAGE: Resolve the proteins on a 10% SDS-PAGE gel.

• Fluorescence Imaging: Scan the wet gel using a fluorescence flatbed scanner (e.g., Typhoon FLA 9500) at the appropriate wavelength for the ABP's fluorophore.

Self-Validation Checkpoint: Competitive ABPP is inherently self-validating. The appearance of a fluorescent band at ~110 kDa (GBA2) and ~65 kDa (GBA1) in vehicle-treated samples confirms the ABP is active. If the 65 kDa band disappears in CBE-treated samples while the 110 kDa band remains intact, it definitively proves specific target engagement of GBA1. Disappearance of both bands indicates CBE over-titration and loss of specificity, prompting the researcher to lower the CBE dose[4].

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. academic.oup.com [academic.oup.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An improved fluorometric leukocyte beta-glucosidase assay for Gaucher's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing storage conditions to prevent (+)-conduritol B degradation

Welcome to the Technical Support Center for (+)-conduritol B and its active derivatives (such as Conduritol B Epoxide, CBE). As a Senior Application Scientist, I frequently see experiments compromised not by biological variability, but by reagent mishandling. These compounds are critical irreversible inhibitors of acid β-glucosidase (GCase) and essential precursors in inositol synthesis[1][2]. However, their polyhydroxylated cyclohexene structure and reactive epoxide rings make them highly susceptible to environmental degradation[3].

This guide provides field-proven troubleshooting, causal explanations, and self-validating protocols to ensure your reagents maintain maximum efficacy.

The Chemistry of Degradation: Causality & Prevention

Understanding why (+)-conduritol B degrades is the first step in preventing experimental failure.

• Hydrolytic Degradation: The active epoxide ring in CBE is highly susceptible to nucleophilic attack by water. In aqueous solutions, hydrolysis converts the active inhibitor into an inactive inositol derivative[4]. This is why aqueous solutions lose potency rapidly and must be used within 24 hours[1].

• Oxidative Degradation: The secondary hydroxyl groups can be oxidized when exposed to atmospheric oxygen over prolonged periods, especially in the presence of strong oxidizing agents or transition metal impurities[3].

• Hygroscopic Condensation: Repeated freeze-thaw cycles of cold vials introduce atmospheric moisture (condensation), accelerating hydrolysis even in ostensibly "dry" solid stocks[3].

Quantitative Storage Guidelines

To minimize degradation, strict adherence to temperature and solvent guidelines is required.

State / Solvent	Recommended Temperature	Maximum Shelf Life	Causal Rationale for Limit
Solid (Crystalline)	-20°C (Desiccated)	≥ 1 to 4 years	Low kinetic energy and absence of moisture prevent hydrolysis and oxidation[1][5].
Anhydrous DMSO Stock	-80°C	6 months	Deep freezing halts molecular mobility; anhydrous solvent prevents epoxide ring-opening[2].
Anhydrous DMSO Stock	-20°C	1 month	Moderate freezing slows, but does not entirely stop, slow solvolysis[2].
Aqueous Buffer (e.g., PBS)	4°C or Room Temp	< 24 hours	Water acts as a nucleophile, rapidly hydrolyzing the compound into inactive species[1].

Step-by-Step Methodology: Reconstitution and Storage Protocol

To guarantee trustworthiness in your assays, utilize this self-validating workflow for (+)-conduritol B preparation.

Step 1: Equilibration

• Remove the lyophilized solid vial from -20°C storage.

• Crucial: Allow the vial to equilibrate to room temperature for at least 30 minutes before opening.

• Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder, initiating hydrolysis[3].

Step 2: Anhydrous Reconstitution

• Inject anhydrous, high-purity DMSO directly into the vial to achieve your desired stock concentration (e.g., 25 mg/mL)[1].

• Vortex gently until the solution is completely clear.

• Self-Validation: Visually inspect the vial against a light source; any particulate matter indicates incomplete dissolution and requires further gentle sonication[2].

Step 3: Inert Gas Purging

• Purge the headspace of the vial with a gentle stream of dry Argon or Nitrogen gas for 10-15 seconds.

• Causality: Displacing oxygen prevents oxidative degradation of the hydroxyl groups during long-term storage[1].

Step 4: Aliquoting and Flash-Freezing

• Divide the stock into single-use aliquots (e.g., 10-50 µL) in low-bind microcentrifuge tubes.

• Store immediately at -80°C.

• Causality: Single-use aliquots prevent freeze-thaw cycles, which are the primary cause of moisture introduction and subsequent degradation[2].

Step 5: Aqueous Dilution (Just-in-Time)

• On the day of the experiment, thaw a single DMSO aliquot and dilute it into your aqueous buffer (e.g., PBS) or culture media.

• Ensure the residual DMSO concentration is below your assay's toxicity threshold (typically <0.1%).

• Self-Validation: Run a rapid positive control assay (e.g., a baseline GCase inhibition test) if using a stock older than 3 months. Discard any unused aqueous solution at the end of the day[1].

Visualizing the Workflow & Degradation Pathways

Workflow for (+)-conduritol B preparation, storage conditions, and degradation risks.

Troubleshooting FAQs

Q: My cell culture model isn't showing the expected GCase inhibition after treating with CBE. What went wrong? A: The most common culprit is aqueous hydrolysis. If you prepared a large batch of CBE in cell culture media and stored it at 4°C for use throughout the week, the active epoxide ring has likely hydrolyzed into an inactive state[1][4]. Always prepare aqueous working solutions freshly on the day of the experiment[2].

Q: I noticed precipitation when diluting my DMSO stock into PBS. How do I resolve this? A: (+)-conduritol B and its derivatives have a strict solubility limit in aqueous buffers (approximately 10 mg/mL in PBS)[1]. If your final concentration exceeds this, precipitation will occur. To resolve:

• Ensure your DMSO stock is fully dissolved before dilution.

• Use gentle heating and/or sonication to aid dissolution if minor precipitation occurs[2].

• Verify that your target concentration is well below the 10 mg/mL threshold.

Q: Can I store my DMSO stock at -20°C instead of -80°C? A: Yes, but it significantly reduces the shelf life. At -20°C, the DMSO stock is only stable for up to 1 month, whereas at -80°C, it remains stable for up to 6 months[2]. If you must use -20°C, ensure you are tracking the preparation date closely and aliquoting to avoid freeze-thaw cycles.

Q: The powder in my vial looks clumpy and sticky rather than crystalline. Is it still good? A: Clumping is a strong indicator that the hygroscopic powder has absorbed atmospheric moisture[3][6]. This usually happens if the vial was opened while cold. Moisture exposure initiates degradation, and the compound's purity is likely compromised. It is highly recommended to discard the vial and use a fresh batch to ensure reproducible experimental results.

References

• The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine . National Center for Biotechnology Information (PMC).[Link]

• Conduritol B epoxide Safety Data Sheet (SDS) | CAS: 6090-95-5 . Chemdor Chemicals.[Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. tribioscience.com [tribioscience.com]
• 6. chemdor.com [chemdor.com]

Technical Support Center: Purification of (+)-Conduritol B Crude Reaction Mixtures

Welcome to the Technical Support Center for the isolation and purification of (+)-conduritol B (1D-(1,3/2,4)-5-cyclohexene-1,2,3,4-tetrol). As a critical chiral building block for synthesizing potent glycosidase inhibitors such as cyclophellitol and conduritol B epoxide[1], achieving extreme purity is paramount.

The primary challenge in isolating (+)-conduritol B from crude reaction mixtures stems from its high polarity—driven by four vicinal and allylic hydroxyl groups—and the frequent co-generation of closely related diastereomers[2]. This guide provides field-proven, self-validating protocols to ensure high-purity isolation by addressing the causality behind common purification failures.

Core Purification Strategy

To bypass the severe chromatographic limitations of unprotected tetrols, the gold-standard approach employs a "protection-purification-deprotection" sequence[3].

Workflow for the purification of (+)-conduritol B via tetraacetate derivatization.

Troubleshooting Guides & FAQs

Q1: Why does my crude (+)-conduritol B streak severely on normal-phase silica gel, resulting in poor recovery and low purity? A1: The four free hydroxyl groups of conduritol B engage in extensive, uncontrolled hydrogen bonding with the free silanol groups of the silica stationary phase. This causes severe peak tailing and irreversible adsorption. Causality & Solution: You must mask the hydrogen-bond donors. By converting the crude mixture to (+)-conduritol B tetraacetate using acetic anhydride and pyridine[3], the molecule becomes highly soluble in organic solvents and elutes sharply.

Q2: I am seeing co-elution of diastereomeric impurities (e.g., conduritol C or F) even after acetylation. How can I resolve them? A2: Conduritol isomers have identical molecular weights and similar polarities even when acetylated, making step-gradients ineffective. Causality & Solution: Separation requires optimizing the chromatographic selectivity based on subtle 3D spatial differences (axial vs. equatorial acetates). Switch to a shallow, continuous gradient of Hexane:Ethyl Acetate (starting at 85:15 and slowly ramping to 60:40). (+)-Conduritol B tetraacetate will typically elute cleanly ahead of more sterically hindered isomers under these precise conditions[4].

Q3: After deacetylation, my (+)-conduritol B fails to crystallize and forms a sticky, hygroscopic syrup. What went wrong? A3: Failure to crystallize is almost always caused by trace inorganic salts (e.g., sodium acetate) or residual organic bases trapped in the matrix. Causality & Solution: Because conduritol B is highly water-soluble, you cannot use an aqueous workup to remove salts after deacetylation. If using sodium methoxide (NaOMe) for deprotection, you must neutralize the reaction heterogeneously using a strongly acidic cation exchange resin (e.g., Amberlite IR-120, H+ form). The resin physically sequesters the sodium ions, allowing you to simply filter them away. Subsequent recrystallization from hot methanol and benzene will yield pristine crystals[5].

Experimental Protocols

Protocol 1: Acetylation and Chromatographic Purification

This protocol converts the intractable crude mixture into a easily purifiable intermediate.

• Reaction Setup: Dissolve 1.0 g of the crude (+)-conduritol B mixture in 5.0 mL of anhydrous pyridine. Cool the flask to 0 °C under an inert atmosphere.

• Derivatization: Add 10 equivalents of acetic anhydride dropwise. Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation Check: Spot the reaction on a TLC plate (Hexane:EtOAc 2:1). The reaction is complete when the baseline material strictly disappears and a single, fast-moving spot appears at an Rf​ of ~0.48[4].

• Workup: Quench the reaction by pouring it into ice water. Extract with dichloromethane (3 × 20 mL). Wash the combined organic layers with cold 1M HCl (to protonate and remove pyridine into the aqueous layer), followed by saturated aqueous NaHCO 3​ (to neutralize residual acetic acid), and finally brine.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexane:EtOAc 4:1 to 2:1 gradient) to yield pure (+)-conduritol B tetraacetate.

Protocol 2: Zemplén Deacetylation and Crystallization

This protocol regenerates the free tetrol without introducing water-soluble salts.

• Deprotection: Dissolve the purified (+)-conduritol B tetraacetate in anhydrous methanol (10 mL per gram). Add a catalytic amount of NaOMe (0.1 equivalents). Stir at room temperature for 4-6 hours.

• Self-Validation Check: Monitor by TLC (EtOAc:MeOH 4:1). The tetraacetate spot will disappear, replaced entirely by a baseline spot, indicating complete deprotection.

• Resin Neutralization (Critical Step): Add pre-washed Amberlite IR-120 (H+) cation exchange resin to the flask in small portions until the pH of the methanolic solution reaches exactly 7.0.

• Isolation: Filter the mixture through a fritted funnel to remove the resin. Concentrate the filtrate in vacuo to yield crude (+)-conduritol B as a white solid.

• Crystallization: Dissolve the solid in a minimum volume of boiling methanol. Add benzene dropwise until a slight, persistent turbidity is observed. Allow the flask to cool slowly to room temperature, then refrigerate overnight. Filter and dry the resulting colorless crystals[5].

Quantitative Data: Comparison of Purification Strategies

Purification Strategy	Target Intermediate	Typical Recovery Yield	Purity Achieved	Mechanistic Advantage	Limitation
Direct Reverse-Phase HPLC	Unprotected Tetrol	40–50%	>95%	Avoids chemical derivatization steps.	Low throughput; extreme polarity causes poor retention even on C18 columns.
Derivatization-Chromatography	Tetraacetate	75–85%	>98%	Masks H-bond donors, enabling high-resolution normal-phase separation.	Requires two additional chemical steps (protection and deprotection).
Direct Crystallization	Unprotected Tetrol	20–30%	~90%	Fastest method if the crude is already relatively pure.	Fails completely if diastereomers or trace inorganic salts are present.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Optimizing (+)-Conduritol B Epoxide for Accurate IC50 Determination

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers developing in vitro and in vivo models of Gaucher disease or GBA-linked Parkinson's disease. The gold standard for generating these models is (+)-conduritol B epoxide (CBE) , a mechanism-based irreversible inhibitor of glucocerebrosidase (GBA1) [1].

However, standardizing the concentration of CBE is notoriously difficult. Because CBE is a "suicide inhibitor," classical steady-state Michaelis-Menten kinetics do not apply. This guide provides causality-driven troubleshooting, validated protocols, and kinetic workflows to ensure scientific integrity in your enzyme inhibition assays.

Part 1: Troubleshooting & Causality FAQs

Q1: Why does my calculated IC50 for CBE fluctuate wildly between different assay runs?

A1: The most common critical error in CBE characterization is treating it as a reversible inhibitor. CBE is a mechanism-based irreversible inhibitor; its epoxide ring undergoes a nucleophilic attack by the catalytic glutamate (Glu340) in the active site of GBA1, forming a permanent covalent bond [1].

The Causality: For irreversible inhibitors, the IC50 is strictly time-dependent [2]. It decreases as the pre-incubation time increases, eventually approaching an asymptote (theoretically half the enzyme concentration, [E]/2 ). If your pre-incubation time varies by even a few minutes between experimental replicates, your apparent IC50 will shift dramatically. A single-point IC50 cannot distinguish between a compound with low initial binding affinity ( KI​ ) and high chemical reactivity ( kinact​ ), or vice versa [3]. To resolve this, you must perform a time-dependent IC50 assay.

Q2: I am trying to selectively inhibit GBA1, but my cellular lipidomics show off-target effects. How do I optimize the CBE concentration?

A2: While CBE is highly effective for GBA1, it is not perfectly selective. At high concentrations, the concentration gradient forces low-affinity binding and subsequent covalent modification of off-target retaining glycosidases.

The Causality: Activity-based protein profiling (ABPP) studies demonstrate that while CBE engages GBA1 in the low micromolar range, concentrations exceeding 100 µM lead to significant off-target inhibition of non-lysosomal glucosylceramidase (GBA2) and lysosomal α -glucosidase (GAA) [1]. The Solution: Restrict your working concentration. A tight but acceptable selectivity window exists between 10 µM and 50 µM for specific GBA1 inhibition in intact cells. Always validate target engagement using competitive ABPP or specific GBA2 counter-assays rather than indiscriminately increasing CBE concentration.

Part 2: Quantitative Data Summary

To optimize your concentration gradients, refer to the established apparent IC50 values for CBE against its primary and off-target enzymes. Notice how the IC50 for GBA1 drops by more than 50% simply by extending the pre-incubation time.

Target Enzyme	Apparent IC50 (30 min pre-incubation)	Apparent IC50 (180 min/3h pre-incubation)	Selectivity Window (vs GBA1 at 3h)
Lysosomal GBA1	~9.5 µM	2.63 µM	Reference Target
Non-lysosomal GBA2	> 100 µM	105.3 µM	~40-fold weaker
Lysosomal α -glucosidase (GAA)	> 500 µM	> 500 µM	> 190-fold weaker

(Data synthesized from competitive ABPP and fluorogenic substrate assays [1])

Part 3: Mechanism and Workflow Visualizations

Two-step kinetic mechanism of GBA1 inactivation by (+)-conduritol B epoxide.

Step-by-step experimental workflow for time-dependent IC50 and kinetic parameter determination.

Part 4: Self-Validating Experimental Protocol

To accurately characterize CBE, you must abandon single-point IC50 assays and adopt a Discontinuous Time-Dependent Pre-Incubation Assay [2]. This self-validating system ensures that your calculated inhibition parameters account for the covalent nature of the drug.

Step-by-Step Methodology: Time-Dependent Kinetic Assay

• Reagent Preparation :

  • Prepare recombinant human GBA1 (rhGBA) in an acidic assay buffer (e.g., 150 mM McIlvaine buffer pH 5.2, supplemented with 0.1% Triton X-100 and 0.125% sodium taurocholate to mimic the lysosomal environment).

  • Prepare a fresh stock of (+)-conduritol B epoxide in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Inhibitor Dilution Series :

  • Create a 10-point serial dilution of CBE ranging from 0.1 µM to 1 mM in the assay buffer.

• Variable Pre-Incubation (The Critical Step) :

  • Mix the rhGBA with the CBE dilution series in a 96-well or 384-well microplate.

  • Establish parallel reaction sets for distinct pre-incubation times: t=0,15,30,60,and 120 minutes at 37°C. Note: For t=0 , the substrate must be added simultaneously with the inhibitor.

• Substrate Addition :

  • Initiate the enzymatic reaction by adding the fluorogenic substrate 4-methylumbelliferyl- β -D-glucopyranoside (4-MU- β -glc). The substrate concentration should ideally be set at its predetermined Km​ value for rhGBA.

• Kinetic Measurement :

  • Immediately transfer the plate to a fluorescent microplate reader.

  • Measure the continuous release of 4-methylumbelliferone (4-MU) at Excitation: 365 nm / Emission: 445 nm for 15–30 minutes to determine the initial velocity ( vi​ ) of the uninhibited fraction.

• Data Analysis ( KI​ and kinact​ Extraction) :

  • Calculate the fractional activity ( vi​/v0​ ) for each well.

  • Plot fractional activity versus inhibitor concentration for each pre-incubation time to determine the apparent IC50(t) .

  • Use a non-linear regression model (such as the Kitz & Wilson plot or the numerical modeling method for irreversible inhibitors [3]) to extract the true binding affinity ( KI​ ) and the maximum inactivation rate ( kinact​ ). The overall efficiency of the inhibitor is defined by the ratio kinact​/KI​ .

References

• Kuo, C.-L., et al. "In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling." FEBS Journal (2019).[Link]

• "A practical guide for the assay-dependent characterisation of irreversible inhibitors." RSC Advances (2025).[Link]

• Kuzmic, P. "A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors." bioRxiv (2022).[Link]

resolving peak tailing in (+)-conduritol B HPLC chromatographic analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most persistent challenges in the chromatographic analysis of highly polar cyclitols: resolving peak tailing in (+)-conduritol B assays.

(+)-Conduritol B, and its derivative Conduritol B epoxide (CBE), are critical biochemical tools used as irreversible inhibitors of glucocerebrosidase (GBA1) in Parkinson's and Gaucher disease research. Because it is a highly polar polyol (a 1,2,3,4-cyclohexanetetrol derivative) lacking a strong chromophore, it exhibits poor retention on standard reversed-phase (C18) columns. Consequently, Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for its analysis[1]. However, polyols are notoriously prone to peak tailing (Asymmetry factor As​>1.5 ) due to complex secondary interactions[2].

This guide breaks down the causality of these interactions and provides self-validating protocols to restore peak symmetry.

Part 1: The Mechanistic Root Causes of Peak Tailing

To fix peak tailing, we must first understand the thermodynamic and physical environments inside the column. Peak tailing in HPLC occurs when more than one retention mechanism is present, and one of these mechanisms operates with slow desorption kinetics[3].

For (+)-conduritol B, the primary causes are:

• Secondary Chemical Interactions: In HILIC, the primary retention mechanism is the partitioning of the analyte into a water-enriched layer immobilized on the polar stationary phase[1]. However, the multiple hydroxyl groups on conduritol B can act as strong hydrogen-bond donors and acceptors. They frequently undergo secondary interactions with unbonded, ionized silanols ( Si−O− ) on the silica surface, dragging out the desorption phase and causing a tail[3][4].

• Strong Sample Solvent Effect: In HILIC, water is the strongest eluting solvent, while acetonitrile (ACN) is the weak solvent[5][6]. If conduritol B is dissolved in a highly aqueous diluent (e.g., 100% water) and injected into a highly organic mobile phase (e.g., 90% ACN), the analyte travels rapidly through the column in its own solvent plug before partitioning, leading to severe peak distortion and tailing[7].

• Physical System Voids: Extra-column volume (dead volume) in oversized PEEK tubing, poorly seated ferrules, or a collapsed column bed causes "infinite dilution," where the analyte plug diffuses mechanically, creating a tailing profile independent of chemistry[7][8].

Mechanistic pathways of (+)-Conduritol B retention and peak tailing in HILIC.

Part 2: Diagnostic Workflow & Self-Validating Protocols

Before altering mobile phases, you must isolate whether the tailing is physical, chemical, or solvent-driven.

Diagnostic logical workflow for isolating HPLC peak tailing causes.

Protocol A: Differentiating Chemical vs. Physical Tailing

Causality: Physical voids cause all peaks to tail equally due to fluid dynamics, whereas chemical interactions are analyte-specific[8].

• Step 1: Prepare a system suitability standard containing (+)-conduritol B and a neutral, non-interacting marker (e.g., toluene for RP, or acenaphthene for HILIC).

• Step 2: Inject 1 µL of the mixture at your standard flow rate.

• Step 3: Calculate the USP tailing factor ( T=W0.05​/2f ) for both peaks[4].

• Self-Validation: If the neutral marker shows T<1.2 , your system plumbing is validated and intact. The tailing on conduritol B is purely chemical. If both peaks show T>1.5 , replace your pre-column frits and check for dead volume in your PEEK connections[7][8].

Protocol B: Optimizing HILIC Buffer Chemistry

Causality: Bare silica and poorly endcapped columns possess highly active silanols. Adding a volatile buffer increases the ionic strength of the mobile phase, masking these active sites and disrupting the secondary hydrogen bonding of the polyol[5][9].

• Step 1: Prepare Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using formic acid. Why pH 3.0? Low pH suppresses the ionization of surface silanols (pKa ~4.5), rendering them neutral and less reactive[3][4].

• Step 2: Prepare Mobile Phase B (Organic): 90% Acetonitrile / 10% Mobile Phase A (yielding a 1 mM final buffer concentration in the organic line).

• Step 3: Run an isocratic elution at 80% B.

• Self-Validation: Compare the peak asymmetry to an unbuffered run. A successful buffer optimization will drop the tailing factor from >2.0 to <1.3 while maintaining stable retention times across 5 consecutive injections.

Protocol C: Mitigating the Strong Solvent Effect

Causality: Injecting a polar analyte dissolved in 100% water into a HILIC system disrupts the localized water-layer on the stationary phase, dragging the analyte down the column[7].

• Step 1: Evaporate your (+)-conduritol B sample to dryness under a gentle stream of nitrogen.

• Step 2: Reconstitute the sample in a diluent that exactly matches your initial mobile phase conditions (e.g., 75% Acetonitrile / 25% Water).

• Step 3: Keep injection volumes strictly below 2 µL to minimize thermodynamic disruption.

• Self-Validation: The peak will immediately sharpen, and fronting/tailing artifacts will disappear, proving the issue was solvent mismatch rather than column degradation.

Part 3: Column Selection Data for Polyols

Not all HILIC stationary phases handle polyhydroxyl compounds equally. The table below summarizes quantitative expectations when selecting a column chemistry for (+)-conduritol B.

Column Chemistry	Primary Interaction	Secondary Interaction Risk	Expected Peak Asymmetry ( As​ )	Suitability for (+)-Conduritol B
Bare Silica	Adsorption / Partitioning	High (Ionized Silanols)	1.8 - 2.5 (High Tailing)	Poor. Requires heavy buffering[1][9].
Amino (NH2)	Partitioning / Ion Exchange	Moderate (Schiff base risk)	1.3 - 1.6	Moderate. Good retention, but prone to degradation[9].
Amide	Partitioning / H-Bonding	Low (Neutral ligand)	1.0 - 1.2 (Symmetrical)	Excellent. Highly stable, minimal ion-exchange tailing[6][9].
Diol	Partitioning	Low	1.1 - 1.3	Good. Strong retention for neutral polar compounds[9].

Data synthesis based on HILIC stationary phase behaviors for cyclitols and polyols.

Part 4: Frequently Asked Questions (FAQs)

Q: I increased the water content in my mobile phase to reduce tailing, but now (+)-conduritol B elutes in the void volume. Why? A: In HILIC, the elution strength is inverted compared to reversed-phase chromatography. Water is the strongest eluting solvent because it disrupts the hydrophilic partitioning layer on the stationary phase[1][6]. By increasing water, you rapidly strip the polyol from the column. To fix tailing without losing retention, keep the water content low (e.g., 10-20%) but increase the buffer concentration (e.g., ammonium formate) within that aqueous portion to mask silanols[5].

Q: Can I use Triethylamine (TEA) to block silanols and stop the tailing? A: Historically, TEA (≥20 mM) was used on older Type A silica columns to neutralize free silanols[3]. However, for modern LC-MS applications—which are often required for conduritol B due to its lack of a UV chromophore—TEA causes severe ion suppression and permanently contaminates the mass spectrometer. Use modern Type B silica Amide columns and volatile buffers (ammonium formate/acetate) instead[3][9].

Q: My (+)-conduritol B peak was symmetrical yesterday, but today it is tailing severely. The mobile phase hasn't changed. What happened? A: This is a classic symptom of HILIC column equilibration failure. HILIC columns require significantly longer equilibration times than reversed-phase columns—often 20 to 50 column volumes—to fully establish the immobilized water layer[6]. If you started the run too early, the stationary phase is dynamically changing during the run, leading to tailing and shifting retention times. Flush the column with your starting mobile phase for at least 30 minutes before injecting.

References

• Peak Tailing in HPLC - Element Lab Solutions Element Lab Solutions URL:[Link][2]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. Chrom Tech, Inc. URL:[Link][4]

• How to Reduce Peak Tailing in HPLC? - Phenomenex Phenomenex URL:[Link][3]

• HPLC Peak Tailing - Axion Labs Axion Labs URL: [Link][8]

• Hydrophilic Interaction Chromatography Method Development and Troubleshooting Agilent Technologies URL:[Link][1]

• HILIC: The Pros and Cons LCGC International URL:[Link][5]

• What are common causes of peak tailing when running a reverse-phase LC column? Waters Knowledge Base URL:[Link][7]

• tailing in HILIC - Chromatography Forum Chromatography Forum URL:[Link][6]

• Technical Note - Understanding HILIC separation and improving your results! YMC America, Inc. URL:[Link][9]

Sources

• 1. agilent.com [agilent.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tailing in HILIC - Chromatography Forum [chromforum.org]
• 7. support.waters.com [support.waters.com]
• 8. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 9. ymcamerica.com [ymcamerica.com]

troubleshooting incomplete derivatization of (+)-conduritol B for GC-MS

Welcome to the Technical Support Center for GC-MS Applications. As a Senior Application Scientist, I have designed this guide to address one of the most notorious challenges in metabolomics and structural analysis: the incomplete derivatization of cyclic polyols.

(+)-Conduritol B ((1S,2R,3R,4S)-cyclohex-5-ene-1,2,3,4-tetrol) contains four secondary hydroxyl groups attached to a rigid cyclohexene ring[1]. When preparing this molecule for Gas Chromatography-Mass Spectrometry (GC-MS), achieving complete volatility and thermal stability requires replacing all four active hydrogens with trimethylsilyl (TMS) groups. Failure to do so results in a statistical mixture of mono-, di-, and tri-TMS derivatives, leading to split peaks, severe tailing, and catastrophic quantitation errors.

Below is the definitive troubleshooting guide, mechanistic FAQ, and self-validating protocol to ensure 100% tetra-TMS conversion.

Diagnostic Logic Tree: Resolving Incomplete Silylation

Diagnostic workflow for resolving incomplete (+)-conduritol B silylation.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why am I seeing 3-4 distinct peaks for (+)-conduritol B instead of a single peak? Mechanistic Causality: (+)-Conduritol B contains four secondary hydroxyl groups. The reactivity of hydroxyl groups toward silylation strictly follows the order: primary > secondary > tertiary[2]. Because the secondary hydroxyls on the rigid cyclohexene ring are sterically hindered, the activation energy required to attach the 3rd and 4th bulky TMS groups is exceptionally high. If the reaction is quenched prematurely, you generate a mixture of partially derivatized molecules. Each intermediate has a distinct boiling point and polarity, causing them to elute at different retention times.

Q2: How does trace moisture affect the derivatization of cyclic polyols? Mechanistic Causality: Silylation reagents are highly sensitive to water. Water acts as a highly aggressive competing nucleophile, reacting with the TMS donor preferentially over your target analyte[3]. This side reaction forms hexamethyldisiloxane (HMDS) and rapidly depletes your reagent pool before it can react with all four hydroxyls of conduritol B. Furthermore, any successfully formed TMS ethers can hydrolyze back to free hydroxyls if moisture is present during autosampler storage.

Q3: Should I use MSTFA, BSTFA, or TMSI for (+)-conduritol B? Mechanistic Causality: While and excellent for general metabolomics, it often lacks the thermodynamic driving force to fully derivatize sterically hindered secondary hydroxyls[4]. BSTFA with 1% TMCS (Trimethylchlorosilane) is the gold standard here. TMCS acts as a Lewis acid catalyst; it increases the electrophilicity of the silicon atom in BSTFA, facilitating nucleophilic attack by the hindered hydroxyl oxygens of conduritol B[4].

Q4: My reagent volume is high and I'm using TMCS, but derivatization is still incomplete. What is failing? Mechanistic Causality: You are likely facing a kinetic bottleneck. Silylation is an SN​2 -type substitution. Even with a catalyst, the steric bulk of three adjacent TMS groups physically blocks the reagent from accessing the final hydroxyl group. You must increase the kinetic energy of the system. Raising the incubation temperature to 70°C for 60–90 minutes provides the necessary thermal energy to overcome this final steric barrier[2].

Quantitative Data: Silylating Reagent Selection

To optimize your workflow, compare the relative efficiencies of common silylating reagents when applied to sterically hindered cyclohexenetetrols.

Reagent System	Catalyst Present?	Target Functional Groups	Relative Efficiency for (+)-Conduritol B	Byproduct Volatility
BSTFA (Pure)	No	Primary OH, Amines	Low (Yields mono/di/tri-TMS mixtures)	High
MSTFA	No	Primary OH, Amines	Moderate (Yields tri/tetra-TMS mixtures)	Very High
BSTFA + 1% TMCS	Yes (TMCS)	Secondary & Hindered OH	High (Drives 100% tetra-TMS formation)	High
TMSI	No	Highly Hindered / Tertiary OH	Very High	Low (Requires biphasic extraction before GC)

Self-Validating Experimental Protocol: Tetra-TMS Derivatization

This protocol is engineered as a self-validating system. Each step contains an internal check to ensure the chemical environment is optimal before proceeding.

Phase 1: Rigorous Desiccation

• Transfer 50–100 µg of (+)-conduritol B extract into a 2 mL glass autosampler vial.

• Dry the sample completely under a gentle stream of high-purity Nitrogen gas, or lyophilize overnight.

• Self-Validation Check: Inspect the vial visually. The residue must be a completely dry, crystalline film. If it appears syrupy, water is still present. Do not proceed.

Phase 2: Solubilization & Acid Scavenging

• Add 50 µL of anhydrous pyridine to the dried extract.

• Vortex for 30 seconds.

• Mechanistic Rationale: Pyridine acts as both a polar aprotic solvent to dissolve the polyol and a basic acid-scavenger to neutralize the acidic byproducts (like HCl from TMCS), driving the reaction equilibrium forward.

Phase 3: Catalytic Derivatization

• Add 50 µL of BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane)[4].

• Seal the vial immediately with a PTFE-lined cap to prevent atmospheric moisture ingress.

• Vortex for 15 seconds.

• Self-Validation Check: The solution must remain completely clear. If the solution turns cloudy, moisture was present and insoluble salts have precipitated. The reaction has failed.

Phase 4: Kinetic Incubation

• Place the sealed vial in a dry block heater at 70°C for 60 minutes [2].

• Remove and allow the vial to cool to room temperature (approx. 15 minutes) before placing it in the GC autosampler.

• Self-Validation Check (Post-Run): Evaluate your GC-MS chromatogram. A successful reaction will yield a single, sharp, symmetrical peak corresponding to the tetra-TMS derivative. If you observe a massive peak for hexamethyldisiloxane (HMDS) during the solvent delay, your sample was wet.

Sources

• 1. (+)-Conduritol B | C6H10O4 | CID 65317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

(+)-Conduritol B vs. (-)-Conduritol B: A Comprehensive Guide to Biological Activity and Target Specificity

As a Senior Application Scientist, I frequently encounter researchers looking to generate chemical knockout models for lysosomal storage disorders or probe glycosidase mechanisms. A critical point of confusion in the literature is the distinction between the enantiomers of Conduritol B.

Conduritol B is a synthetic cyclohexenetetrol alkene. However, its biological utility is almost entirely realized through its epoxidation into Conduritol B Epoxide (CBE) . The stereochemistry of the starting alkene dictates the stereochemistry of the resulting epoxide, leading to two enantiomers with drastically different biological targets: (+)-conduritol B yields 1-D-1,2-anhydro-myo-inositol, while (-)-conduritol B yields 1-L-1,2-anhydro-myo-inositol [1, 5].

This guide objectively compares the biological performance, mechanistic grounding, and experimental applications of these two enantiomeric pathways.

Mechanistic Grounding & Stereospecificity

The active sites of glycosidases are exquisitely stereospecific. The spatial arrangement of the hydroxyl groups on the cyclitol ring determines whether the epoxide can successfully dock and undergo nucleophilic attack by the enzyme's catalytic residues.

(+)-Conduritol B Pathway (1-D-1,2-anhydro-myo-inositol)

The (+)-enantiomer (commonly referred to simply as CBE in commercial literature) acts as a mechanism-based, irreversible inhibitor of retaining β-glucosidases, most notably human acid β-glucosidase (GBA1)[2].

• Causality of Inhibition: The 1-D conformation perfectly mimics the transition state of D-glucopyranose. Upon binding to the GBA1 active site, the catalytic nucleophile (Glu340) attacks the epoxide ring. Unlike a standard glycosidic bond, the resulting ester linkage cannot be efficiently hydrolyzed by the catalytic acid/base residue, leaving the enzyme permanently covalently modified and inactive [3].

• Applications: It is the gold standard for inducing intracellular glucosylceramide accumulation to create in vitro and in vivo models of Gaucher disease and GBA1-linked Parkinson's disease [4].

(-)-Conduritol B Pathway (1-L-1,2-anhydro-myo-inositol)

The (-)-enantiomer possesses a 1-L conformation that clashes with the highly conserved binding pockets of mammalian α- and β-glucosidases.

• Causality of Inhibition: Because it cannot mimic D-glucose, it exhibits zero inhibitory activity against GBA1 or GBA2 [5]. However, the 1-L conformation allows it to act as a selective, active-site-directed inactivator of β-fructofuranosidase (yeast invertase) . It is primarily used in structural biology and enzymology to map the active sites of atypical microbial glycosidases.

Mechanism of irreversible GBA1 inhibition by (+)-conduritol B epoxide.

Comparative Biological Activity

The following table synthesizes the quantitative and qualitative performance data for the epoxides derived from both enantiomers.

Feature	(+)-Conduritol B (as 1-D Epoxide)	(-)-Conduritol B (as 1-L Epoxide)
Primary Target Enzyme	Acid β-glucosidase (GBA1)	β-fructofuranosidase (Invertase)
Mechanism of Action	Irreversible covalent modification	Irreversible covalent modification
Typical IC50 / Ki	IC50: 1.0 – 10.0 μM (for GBA1)	N/A for GBA1; highly specific to yeast enzymes
Off-Target Effects	α-glucosidase (at >100 μM), GBA2	None observed in mammalian cells
Primary Research Application	Gaucher & Parkinson's disease modeling	Microbial enzymology & active site mapping
Cell Permeability	High (Rapidly crosses cell membranes)	High

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed with built-in validation steps to confirm target engagement and rule out assay artifacts.

Protocol A: In Vitro β-Glucosidase Inhibition Assay

This protocol measures the irreversible inhibition kinetics of (+)-CBE against GBA1 using a fluorogenic substrate.

• Enzyme Preparation: Dilute recombinant human GBA1 (or macrophage cell lysate) in McIlvaine buffer (pH 5.2) supplemented with 0.1% Triton X-100 and 0.2% sodium taurocholate (essential for stabilizing the active conformation of GBA1).

• Inhibitor Pre-incubation (Critical Step): Incubate the enzyme with a concentration gradient of (+)-CBE (0.1 μM to 100 μM) for 30 minutes at 37°C.

  • Causality: Because CBE is a mechanism-based inhibitor, time-dependent covalent bond formation must occur before the substrate is introduced. Omitting pre-incubation will yield falsely elevated IC50 values due to substrate competition.

• Substrate Addition: Add 4-Methylumbelliferyl β-D-glucopyranoside (4-MU-β-D-Glc) to a final concentration of 2 mM. Incubate for exactly 30 minutes at 37°C.

• Termination & Validation: Stop the reaction by adding 0.2 M Glycine-NaOH buffer (pH 10.5). The high pH halts enzyme activity and maximizes the fluorescence quantum yield of the cleaved 4-MU fluorophore.

  • Self-Validation: Include a parallel control well treated with a known reversible competitive inhibitor (e.g., Isofagomine). If dialysis restores activity in the Isofagomine well but not the CBE well, the irreversible nature of the CBE batch is validated.

• Detection: Read fluorescence at Ex: 360 nm / Em: 450 nm.

Protocol B: Activity-Based Protein Profiling (ABPP) Workflow

Standard substrate assays cannot distinguish between GBA1 and non-lysosomal GBA2 activity in crude lysates. ABPP solves this by visualizing actual catalytic pocket occupancy[2].

• Lysate Treatment: Treat live SH-SY5Y cells with (+)-CBE (10 μM) for 48 hours to induce the Gaucher phenotype. Harvest and lyse the cells.

• Probe Labeling: Incubate the lysate with a fluorescent activity-based probe (e.g., ME569, a fluorescent cyclophellitol derivative) for 30 minutes. The probe will only bind to active GBA1 molecules that were not blocked by the (+)-CBE treatment.

• Resolution: Denature the samples and resolve them via SDS-PAGE.

• In-Gel Imaging: Scan the gel using a fluorescence scanner. A successful (+)-CBE blockade will result in the complete disappearance of the ~60 kDa fluorescent band corresponding to GBA1.

Activity-Based Protein Profiling (ABPP) workflow for assessing target engagement.

References

• Kuo, C. L., et al. (2019). "In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling." FEBS Journal. Retrieved from:[Link]

• Premkumar, L., et al. (2005). "X-ray structure of human acid-beta-glucosidase covalently bound to conduritol B epoxide." RCSB Protein Data Bank. Retrieved from:[Link]

• OpenAIRE. "New syntheses of 1d- and 1l-1,2-anhydro-myo-inositol and assessment of their glycosidase inhibitory activities." Retrieved from: [Link]

Comparative Pharmacodynamics of (+)-Conduritol B and Its Derivatives

Executive Summary

The development of chemical knockout models for lysosomal storage disorders, particularly Gaucher disease, relies heavily on mechanism-based inhibitors of retaining β-glucosidases[1]. (+)-Conduritol B epoxide (CBE) and its structural derivatives, such as cyclophellitol, are the gold standards for inducing glucosylceramide accumulation in vivo[2]. However, the therapeutic and research utility of these compounds hinges on their pharmacodynamic specificity. This guide provides an objective, data-driven comparison of CBE, cyclophellitol, and functionalized cyclophellitol derivatives, detailing their target engagement, off-target liabilities, and the experimental workflows required to validate their efficacy.

Mechanistic Foundations and Pharmacodynamics

Retaining glycosidases, such as acid glucosylceramidase (GBA) and non-lysosomal glucosylceramidase (GBA2), hydrolyze glucosylceramide via a two-step Koshland double-displacement mechanism[1].

CBE and cyclophellitol act as suicide inhibitors. They mimic the oxocarbenium ion transition state of the natural substrate, allowing the enzyme's catalytic nucleophile (Glu340 in human GBA) to attack the epoxide ring[3]. This results in a stable, covalent ester linkage that irreversibly inactivates the enzyme[3].

Mechanism of GBA inhibition by CBE and cyclophellitol leading to Gaucher disease.

Specificity and Structural Causality

While both compounds target GBA, their structural differences dictate their selectivity profiles:

• Conduritol B Epoxide (CBE): Lacks the C5-hydroxymethyl group present in natural glucose. This structural reduction lowers its absolute affinity but provides a therapeutic window where it selectively inhibits GBA over GBA2 at low micromolar concentrations[2]. At higher concentrations, it exhibits off-target activity against lysosomal α-glucosidase (GAA)[2].

• Cyclophellitol: Possesses the C5-hydroxymethyl group, making it a closer glucose mimic[2]. Causality: Because both GBA and GBA2 have evolved to recognize the C5-hydroxymethyl group of glucose, cyclophellitol binds both enzymes with near-equal, high affinity, rendering it unsuitable for generating selective GBA-knockout models[1].

• C8-Functionalized Cyclophellitols: By adding a bulky hydrophobic substituent at the C8 position, researchers have engineered highly selective inhibitors[1]. Causality: GBA possesses a large, flexible hydrophobic pocket adjacent to the active site that accommodates the bulky C8 group, whereas the active site of GBA2 is sterically restricted and rejects it[1].

Quantitative Data Comparison

Inhibitor Class	Primary Target	Major Off-Targets	Apparent IC₅₀ (GBA)	Apparent IC₅₀ (GBA2)	Selectivity Profile
Conduritol B Epoxide (CBE)	GBA	GBA2, GAA (at high doses)	~2.3 - 9.5 µM	> 250 µM[3]	Moderate. Tight but acceptable window for in vivo GBA selectivity[2].
Cyclophellitol	GBA, GBA2	None major	~0.33 µM[3]	~0.33 µM[3]	Poor. 1:1 affinity for GBA and GBA2 prevents selective knockdown[2].
C8-Alkyl Cyclophellitols	GBA	None major	< 0.05 µM[1]	> 10 µM[1]	High. Bulky C8 group sterically clashes with GBA2 active site[1].

Experimental Methodologies

To validate the pharmacodynamics of these inhibitors, researchers must employ self-validating protocols. Traditional substrate-based assays are insufficient for complex lysates because multiple enzymes can cleave the same fluorogenic substrate. Therefore, Activity-Based Protein Profiling (ABPP) is the gold standard[3].

Protocol 1: In Vitro Enzyme Kinetics & IC₅₀ Determination

Objective: Determine the concentration of inhibitor required to reduce enzyme activity by 50%. System Validation: Includes a vehicle control (0% inhibition) and a known pan-glycosidase inhibitor control (100% inhibition) to normalize the dynamic range.

• Preparation: Dilute recombinant human GBA (rGBA) in McIlvaine buffer (pH 5.2) supplemented with 0.2% taurocholate and 0.1% Triton X-100.

  • Causality: Taurocholate and Triton X-100 mimic the lipid-rich lysosomal environment and stimulate GBA activity, ensuring the enzyme is in its active conformation[3].

• Pre-incubation: Add CBE or cyclophellitol derivatives across a logarithmic concentration gradient (e.g., 0.001 µM to 10 mM). Incubate at 37°C for 30 to 180 minutes.

  • Causality: Because these are mechanism-based irreversible inhibitors, IC₅₀ is time-dependent. Longer pre-incubations will yield lower apparent IC₅₀ values[3].

• Substrate Addition: Introduce the fluorogenic substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MU-Glc).

• Quantification: Measure fluorescence (Excitation: 365 nm, Emission: 445 nm) continuously for 30 minutes. Calculate the residual activity relative to the vehicle control.

Protocol 2: Activity-Based Protein Profiling (ABPP) for In Vivo Target Engagement

Objective: Visualize and quantify the exact active-site occupancy of glycosidases in complex tissue lysates.

Activity-Based Protein Profiling (ABPP) workflow for glycosidase target engagement.

• In Vivo Treatment: Administer the inhibitor (e.g., CBE) to the biological model (e.g., zebrafish larvae or mice) and harvest tissues after 24 hours[2].

• Lysate Preparation: Homogenize tissues in a lysis buffer (pH 5.2) without denaturing agents.

  • Causality: The enzymes must remain folded and active so the activity-based probes (ABPs) can recognize the catalytic pocket[3].

• ABP Labeling: Incubate the lysate with a broad-spectrum fluorescent cyclophellitol-aziridine ABP (e.g., ABP 4c) for 30 minutes at 37°C[3].

  • Causality: The ABP will covalently bind to any glycosidase active sites that were not already occupied by the in vivo inhibitor. If CBE successfully engaged GBA in vivo, the GBA band will show reduced fluorescence[3].

• Separation & Detection: Denature the samples with SDS loading buffer, boil for 5 minutes, and resolve the proteins via SDS-PAGE.

• Validation & Analysis: Scan the gel using a fluorescence flatbed scanner. Normalize the fluorescence intensity of the GBA and GBA2 bands against a loading control (e.g., Coomassie stain). A decrease in GBA fluorescence without a decrease in GBA2 fluorescence confirms selective in vivo target engagement[2].

References

• Kuo, C. L., et al. "In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling." PubMed (NIH).[Link]

• Artola, M., et al. "Functionalized Cyclophellitols Are Selective Glucocerebrosidase Inhibitors and Induce a Bona Fide Neuropathic Gaucher Model in Zebrafish." PMC (NIH).[Link]

• Kuo, C. L., et al. "In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling." PMC (NIH).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

validating the specificity of (+)-conduritol B in mixed enzyme assays

Validating the Specificity of (+)-Conduritol B Epoxide in Mixed Enzyme Assays: A Comparative Guide

As a Senior Application Scientist, one of the most frequent analytical challenges I encounter in lysosomal storage disorder (LSD) and neurodegeneration research is the accurate quantification of acid β-glucosidase (GBA1) activity in crude biological samples. Mammalian tissues express multiple functionally related β-glucosidases—namely the lysosomal GBA1, the non-lysosomal/membrane-associated GBA2, and the cytosolic GBA3[1]. Because these enzymes exhibit overlapping substrate specificities, utilizing a pan-reactive fluorogenic substrate like 4-methylumbelliferyl β-D-glucopyranoside (4-MU-Glc) yields a convoluted, aggregate readout[1].

To isolate GBA1 activity, researchers rely on subtractive assays driven by highly specific chemical probes. While the parent cyclitol is (+)-conduritol B, it is its epoxidated derivative—(+)-conduritol B epoxide (CBE) —that serves as the gold-standard mechanism-based inhibitor for these workflows[2]. This guide objectively compares CBE against alternative inhibitors, deconstructs the causality behind assay conditions, and provides a self-validating protocol for mixed enzyme analysis.

The Mechanistic Baseline: Why CBE is the Gold Standard

The utility of CBE lies in its irreversible mechanism of action. CBE is a pseudosymmetric epoxide that mimics the structure of β-glucosides[2]. When CBE enters the GBA1 active site, the enzyme's catalytic nucleophile attacks the epoxide ring. Instead of completing the standard hydrolytic cycle, this attack results in a stable, covalent enzyme-inhibitor adduct that permanently inactivates GBA1[2].

In contrast, alternative modulators like Isofagomine (IFG) act as reversible, transition-state analogs[3]. While highly valuable as pharmacological chaperones for stabilizing mutant GBA1 (e.g., N370S or L444P variants), reversible inhibitors are poorly suited for subtractive assays because they rapidly re-equilibrate upon dilution or substrate addition, leading to inconsistent enzymatic blockades[4].

Mechanistic divergence between CBE (covalent) and Isofagomine (reversible) at the GBA1 active site.

Comparative Inhibitor Landscape

To design a highly specific assay, one must understand the selectivity profiles of available inhibitors. The table below summarizes the quantitative and mechanistic distinctions between CBE and its primary alternatives.

Inhibitor	Primary Target	Mechanism of Action	Selectivity Profile & Assay Utility
(+)-Conduritol B Epoxide (CBE)	GBA1 (Acid β-glucosidase)	Irreversible, covalent (mechanism-based)	High for GBA1. Used at 1–2 mM to achieve complete GBA1 knockout in subtractive assays. Note: Can inhibit α-glucosidase at very high concentrations due to pseudosymmetry[2].
Isofagomine (IFG)	GBA1	Reversible, competitive (transition state mimic)	Broad spectrum. Strongly inhibits GBA1, but also inhibits glucoamylase, isomaltase, and α-glucosidase[4]. Used primarily for chaperone studies[3].
Miglustat (Zavesca)	GBA2 & GlcCer Synthase	Reversible, competitive	Highly selective for GBA2. Exhibits a Ki​ of ~326 nM for GBA2 versus ~685 µM for GBA1[1]. Essential as an orthogonal control in mixed assays[5].
AT3375	GBA1	Reversible, competitive	Highly selective for GBA1. IC50​ = 43 nM for GBA1 vs. >100 µM for GBA2[1]. An emerging alternative when irreversible binding is not required.

Experimental Design: The Self-Validating Subtractive Assay

A robust protocol must be a self-validating system. If we only use CBE to knock out GBA1, we assume all remaining activity belongs to GBA2/GBA3. To validate this assumption internally, we must run a parallel orthogonal inhibition using Miglustat to independently knock out GBA2[1].

Subtractive mixed enzyme assay workflow for parsing β-glucosidase activity in tissue homogenates.

Step-by-Step Methodology

Step 1: Lysate Preparation & Biochemical Filtering

Homogenize tissues or cells in McIlvaine buffer (pH 5.2) supplemented with 0.1% Triton X-100 and 0.2% (w/v) sodium taurocholate.

• Causality Check (pH 5.2): Lysosomal GBA1 has an acidic pH optimum, whereas GBA2 operates optimally near neutral pH. However, because GBA2 retains partial activity at pH 5.2, pH adjustment alone is insufficient for specificity[1].

• Causality Check (Sodium Taurocholate): This bile salt acts as a biochemical double-filter. It specifically activates GBA1 by displacing it from lipid membranes and simultaneously suppresses GBA2 activity[1].

Step 2: The Pre-Incubation Phase (Critical)

Aliquot the lysate into a 96-well black microplate. Set up three conditions:

• Total Activity (Vehicle): Add an equivalent volume of water/DMSO.

• GBA1 Knockout: Add CBE to a final concentration of 1 mM.

• GBA2 Knockout: Add Miglustat to a final concentration of 10 µM. Incubate the plate at 37°C for 30 minutes.

• Causality Check: Why pre-incubate? CBE is a mechanism-based inactivator. It requires catalytic turnover time to form the covalent adduct. Omitting this step results in incomplete GBA1 knockout and artificially inflates the calculated GBA1 specific activity[2].

Step 3: Substrate Cleavage

Initiate the reaction by adding 4-MU-Glc (final concentration 2–5 mM) to all wells. Incubate at 37°C for 30 to 60 minutes in the dark.

Step 4: Reaction Termination

Stop the reaction by adding 0.2 M Glycine-NaOH buffer (pH 10.5).

• Causality Check: The enzymatic product, 4-methylumbelliferone (4-MU), is highly fluorescent only in its deprotonated anionic state. Shifting the pH to 10.5 maximizes the quantum yield of the fluorophore.

Step 5: Detection & Subtractive Calculation

Read the fluorescence at Excitation 365 nm / Emission 450 nm. Calculate the specific activities using the following logic:

• Specific GBA1 Activity = Fluorescence (Vehicle) - Fluorescence (CBE-Treated)

• Specific GBA2 Activity = Fluorescence (Vehicle) - Fluorescence (Miglustat-Treated)

• Self-Validation: The sum of the isolated GBA1 and GBA2 activities should closely approximate the total vehicle fluorescence (assuming negligible GBA3 presence in the specific tissue).

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Tale of Two Inhibitors: A Comparative Guide to (+)-Conduritol B Epoxide and Castanospermine in Glycosidase Inhibition

In the intricate world of glycobiology and drug discovery, the selective inhibition of glycosidases—enzymes that catalyze the hydrolysis of glycosidic bonds—is of paramount importance. These enzymes are pivotal in a myriad of physiological and pathological processes, including digestion, lysosomal catabolism, and the post-translational modification of glycoproteins. Their dysfunction is implicated in diseases ranging from diabetes and viral infections to lysosomal storage disorders like Gaucher disease. Consequently, the development and characterization of potent and selective glycosidase inhibitors are major goals for researchers and pharmaceutical scientists.

This guide provides an in-depth, objective comparison of two widely utilized glycosidase inhibitors: (+)-conduritol B epoxide (CBE) and castanospermine. While both are powerful tools in the researcher's arsenal, their fundamentally different mechanisms of action, inhibition profiles, and selectivity dictate their suitability for specific applications. Here, we will dissect these differences, providing supporting experimental data and detailed protocols to empower you to make informed decisions in your research endeavors.

At a Glance: Key Distinctions

Feature	(+)-Conduritol B Epoxide (CBE)	Castanospermine
Inhibition Type	Irreversible, mechanism-based	Reversible, competitive
Primary Targets	β-Glucosidases (e.g., glucocerebrosidase)	Broad-spectrum α- and β-glucosidases
Mechanism	Covalent modification of the catalytic nucleophile	Mimics the oxocarbenium ion transition state
Selectivity	Generally selective for β-glucosidases	Non-selective, inhibits a wide range of glucosidases
Common Applications	Creating cellular and animal models of Gaucher disease	Investigating glycoprotein processing, antiviral research

Unveiling the Mechanisms of Action

The divergent inhibitory profiles of CBE and castanospermine stem from their distinct chemical structures and how they interact with the active site of glycosidases.

(+)-Conduritol B Epoxide: The Irreversible Inactivator

CBE is a classic example of a mechanism-based, or "suicide," inhibitor.[1] Its epoxide ring is the key to its irreversible action. Within the acidic environment of the glycosidase active site, the epoxide is protonated. This activates the molecule for nucleophilic attack by a key catalytic residue of the enzyme, typically a glutamate or aspartate.[2][3] This attack results in the formation of a stable, covalent bond between the inhibitor and the enzyme, leading to its permanent inactivation.[1][4]

Caption: Mechanism of irreversible inhibition by (+)-conduritol B epoxide.

Castanospermine: The Competitive Mimic

In contrast, castanospermine, a polyhydroxylated indolizidine alkaloid, acts as a reversible competitive inhibitor.[5][] Its structure closely mimics that of the natural glucose substrate in its transition state—a high-energy, oxocarbenium ion-like conformation that occurs during glycosidic bond cleavage. By binding tightly but non-covalently to the enzyme's active site, castanospermine physically blocks the entry of the actual substrate, effectively halting the catalytic reaction.[5] Because this binding is reversible, increasing the substrate concentration can overcome the inhibition.

Caption: Mechanism of reversible competitive inhibition by castanospermine.

Comparative Inhibition Profiles: A Data-Driven Analysis

The true utility of an inhibitor lies in its potency and selectivity. The following table summarizes reported inhibition constants (IC50 and Ki) for CBE and castanospermine against a panel of glycosidases. It is important to note that these values can vary depending on the enzyme source, substrate used, and assay conditions (e.g., pH).

Glycosidase	Inhibitor	Inhibition Constant	Reference
β-Glucosidase (general)	(+)-Conduritol B Epoxide	IC50: 1 µM	[7]
Castanospermine	-
Glucocerebrosidase (GBA)	(+)-Conduritol B Epoxide	IC50: 4.28 - 9.49 µM; Ki: 53 µM	[8][9]
Castanospermine	Potent inhibitor	[10]
Lysosomal α-Glucosidase	(+)-Conduritol B Epoxide	Major off-target at high concentrations	[4][11]
Castanospermine	Ki: 0.1 µM	[]
Neutral α-Glucosidase	(+)-Conduritol B Epoxide	IC50: 100 µM	[7]
Castanospermine	Ki: 10 µM	[]
Lysosomal β-Glucosidase	Castanospermine	Ki: 7 µM	[]
Cytosolic β-Glucosidase	Castanospermine	Ki: 40 µM	[]
Sucrase	Castanospermine	Ki: 2.6 nM	[12]
α-L-Fucosidase	Castanospermine	Inactive	[10]
β-Galactosidase	Castanospermine	Inactive	[10]
α-Mannosidase	Castanospermine	Inactive	[10]

From this data, a clear picture emerges: CBE is a highly selective inhibitor of β-glucosidases, particularly glucocerebrosidase.[7][8] This selectivity makes it an invaluable tool for creating models of Gaucher disease, where GBA activity is deficient.[4][11] However, at higher concentrations, off-target inhibition of lysosomal α-glucosidase and non-lysosomal glucosylceramidase (GBA2) can occur.[4][11]

Castanospermine, on the other hand, exhibits a much broader inhibition profile, potently inhibiting a variety of both α- and β-glucosidases, including those involved in glycoprotein processing in the endoplasmic reticulum (e.g., glucosidase I).[][12] This broad activity has made it a cornerstone in studies of N-linked glycosylation and as a potential antiviral agent.[] However, its lack of selectivity can be a drawback when probing the function of a specific glycosidase.

Experimental Protocols: Determining Glycosidase Inhibition

To ensure the scientific rigor of your findings, it is crucial to employ well-validated experimental protocols. Here, we provide a detailed, step-by-step methodology for an in vitro glycosidase inhibition assay, a fundamental technique for characterizing inhibitors like CBE and castanospermine.

In Vitro Glycosidase Inhibition Assay (Colorimetric)

This protocol is designed for determining the IC50 value of an inhibitor and can be adapted for various glycosidases using the appropriate chromogenic or fluorogenic substrate.

Caption: General workflow for an in vitro glycosidase inhibition assay.

Materials:

• Glycosidase enzyme (e.g., from Saccharomyces cerevisiae for α-glucosidase)

• Chromogenic substrate (e.g., p-nitrophenyl-α-D-glucopyranoside for α-glucosidase)

• Assay buffer (e.g., 0.1 M phosphate buffer, pH 6.8)

• Inhibitor stock solution (CBE or castanospermine)

• Stop solution (e.g., 0.1 M sodium carbonate)

• 96-well microplate

• Microplate reader

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare the assay buffer and dissolve the enzyme and substrate in it to their desired working concentrations.

  • Prepare a stock solution of the inhibitor in a suitable solvent (e.g., water or DMSO) and create a series of dilutions.

• Assay Setup:

  • In a 96-well plate, add a fixed volume of each inhibitor dilution to the appropriate wells.

  • Include control wells: a "no inhibitor" control (enzyme, buffer, and substrate) and a "blank" control (buffer and substrate only).

  • Add a fixed volume of the enzyme solution to all wells except the blank.

• Pre-incubation:

  • Mix the contents of the wells gently and pre-incubate the plate at 37°C for a defined period (e.g., 10-15 minutes). This allows the inhibitor to interact with the enzyme before the substrate is introduced.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding a fixed volume of the substrate solution to all wells.

  • Incubate the plate at 37°C for a specific time (e.g., 20-30 minutes), during which the enzyme will hydrolyze the substrate, leading to a color change.

• Reaction Termination and Measurement:

  • Stop the reaction by adding a fixed volume of the stop solution. This will halt the enzymatic activity and, in the case of p-nitrophenyl substrates, develop the color of the p-nitrophenolate ion under basic conditions.

  • Measure the absorbance of each well at the appropriate wavelength (e.g., 405 nm for p-nitrophenol) using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of 'no inhibitor' control)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism).[13][14]

Rationale Behind Experimental Choices:

• Pre-incubation: This step is particularly important for irreversible inhibitors like CBE to allow time for the covalent modification to occur. For reversible inhibitors, it ensures that the binding equilibrium is reached before the reaction starts.

• Controls: The "no inhibitor" control represents 100% enzyme activity, while the "blank" control accounts for any non-enzymatic hydrolysis of the substrate. These are essential for accurate calculation of inhibition.

• Stop Solution: A basic solution like sodium carbonate is used not only to stop the reaction by denaturing the enzyme but also to deprotonate the p-nitrophenol product, which intensifies its yellow color and shifts its absorbance maximum to a wavelength with less interference.

• Non-linear Regression: This method of data analysis is preferred over linearized plots (e.g., Lineweaver-Burk) as it provides a more accurate and robust determination of the IC50 value.[15]

Concluding Remarks

(+)-Conduritol B epoxide and castanospermine are both indispensable tools for the study of glycosidases, yet they are not interchangeable. CBE's irreversible and selective inhibition of β-glucosidases makes it the gold standard for inducing a Gaucher-like phenotype in experimental models. In contrast, castanospermine's broad-spectrum, reversible inhibition of glucosidases provides a powerful means to investigate the global effects of impaired glycoprotein processing and to explore potential antiviral therapies.

A thorough understanding of their distinct mechanisms, potencies, and selectivities, as detailed in this guide, is crucial for designing elegant experiments and accurately interpreting their results. By leveraging the specific properties of each inhibitor, researchers can continue to unravel the complex roles of glycosidases in health and disease, paving the way for novel therapeutic interventions.

References

• Elbein, A. D., & Molyneux, R. J. (1984). Studies on the mechanism of castanospermine inhibition of alpha- and beta-glucosidases. Archives of Biochemistry and Biophysics, 230(2), 668–675.
• Kuo, C.-L., et al. (2019). In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling. The FEBS Journal, 286(3), 584–600.

• Kuo, C.-L., et al. (2019). In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling. PubMed. Retrieved from [Link]

• Rhinehart, B. L., et al. (1990). Castanospermine-glucosides as selective disaccharidase inhibitors. PubMed. Retrieved from [Link]

• Kakkar, T., Boxenbaum, H., & Mayersohn, M. (1999). Estimation of Ki in a competitive enzyme-inhibition model: comparisons among three methods of data analysis. Drug Metabolism and Disposition, 27(6), 756–762.
• Vocadlo, D. J., & Withers, S. G. (2008). Covalent inhibitors of glycosidases and their applications in biochemistry and biology. Glycobiology, 18(8), 626–638.

• ResearchGate. (n.d.). Mechanism of inactivation by conduritol B-epoxide of ( A ) a retaining α-glucosidase and ( B ) a retaining β-glucosidase. Retrieved from [Link]

• Saul, R., Molyneux, R. J., & Elbein, A. D. (1984). Castanospermine, a tetrahydroxylated alkaloid that inhibits beta-glucosidase and beta-glucocerebrosidase. PubMed. Retrieved from [Link]

• Berre, M., Gerlach, J. Q., Dziembała, I., & Kilcoyne, M. (2022). Calculating Half Maximal Inhibitory Concentration (IC50) Values from Glycomics Microarray Data Using GraphPad Prism. Methods in Molecular Biology, 2460, 89–111.

• Berre, M., Gerlach, J. Q., Dziembała, I., & Kilcoyne, M. (2022). Calculating Half Maximal Inhibitory Concentration (IC50) Values from Glycomics Microarray Data Using GraphPad Prism. PubMed. Retrieved from [Link]

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Safety & Regulatory Compliance

(+)-Conduritol B proper disposal procedures

As a Senior Application Scientist, I design laboratory protocols not just to outline steps, but to build self-validating safety systems. Understanding the chemical causality behind (+)-Conduritol B epoxide (CBE) is the first step in mastering its lifecycle management.

CBE is an irreversible, covalent inhibitor of β-glucosidase and lysosomal glucocerebrosidase (GBA1)[1]. Because it permanently inactivates these critical enzymes, accidental exposure or improper disposal poses significant biological risks, potentially mimicking chemically-induced lysosomal storage disorders at the cellular level. This guide provides a field-proven, step-by-step protocol for the safe handling, spill response, and disposal of CBE, ensuring environmental compliance and laboratory safety.

Physicochemical & Hazard Profile

To design an effective disposal strategy, we must first understand the quantitative and hazard properties of the chemical. CBE's high solubility in water and organic solvents dictates that it cannot be managed via standard aqueous waste streams[2].

Property	Value	Causality / Operational Impact
CAS Number	6090-95-5	Unique identifier required for all hazardous waste manifests.
Molecular Weight	162.14 g/mol	Essential for calculating molarity and logging liquid waste concentrations[2].
Solubility	DMSO (25 mg/mL), Water	High aqueous solubility means drain disposal is strictly prohibited to prevent ecological toxicity[2].
Storage Class	11 (Combustible Solids)	Must be segregated from strong oxidizing agents during storage and disposal[3].
GHS Hazards	H315, H319, H335	Dictates the mandatory use of safety goggles, nitrile gloves, and a fume hood to prevent skin, eye, and respiratory irritation[4].

Operational Safety & Handling Protocol

Before discussing disposal, we must establish the operational prerequisites that prevent contamination.

• Engineering Controls: Always handle CBE powder within a Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. Causality: The powder is highly susceptible to aerosolization; drafting prevents the inhalation of H335-classified particulates[4].

• Personal Protective Equipment (PPE): Double-gloving with nitrile gloves, a fastened lab coat, and safety goggles (H319 compliance) are mandatory[2].

• Reconstitution Strategy: To minimize the handling of dry powder, reconstitute the entire vial in DMSO immediately upon opening. Causality: Liquid aliquots are significantly easier to manage, transfer, and dispose of than static-prone powders, reducing the risk of accidental aerosol exposure.

Immediate Spill Response & Containment

If a spill occurs, immediate containment is critical to prevent environmental release and personnel exposure.

• Step 1: Isolate the Area. Evacuate personnel from the immediate vicinity to prevent tracking the chemical across the laboratory floor.

• Step 2: Suppress Aerosols (For Powder). Do NOT sweep dry powder. Causality: Dry sweeping aerosolizes the epoxide, exponentially increasing the inhalation risk. Instead, cover the spill with a plastic sheet or use finely-powdered liquid-binding material (such as diatomite or universal binders) to trap the particulates[4].

• Step 3: Chemical Neutralization. For liquid spills, absorb the solution with universal binders. Decontaminate all affected surfaces by scrubbing vigorously with 70% ethanol or isopropanol[4].

• Step 4: Waste Segregation. Collect all absorbent materials, contaminated paper towels, and compromised PPE into a designated, sealable hazardous waste container for incineration.

Step-by-Step Disposal Procedures

Proper disposal of CBE requires strict adherence to local environmental regulations. Under no circumstances should CBE be flushed down the sanitary sewer or allowed to enter groundwater systems[3].

Protocol A: Disposal of Solid Waste (Unused Reagent & Powders)

• Seal and Isolate: Leave the uncleaned, unused chemical in its original primary container. Ensure the cap is tightly sealed[3].

• Secondary Containment: Place the original vial inside a secondary hazardous waste bag (e.g., a clear, sealable polyethylene bag) to prevent leaks if the primary container shatters.

• Labeling: Affix a hazardous waste label detailing the exact contents as "Conduritol B Epoxide (CAS 6090-95-5) - Combustible Solid"[3].

• Incineration Routing: Transfer the bag to the facility's solid chemical waste accumulation area. The material must be disposed of via a licensed waste contractor using a chemical incinerator equipped with an afterburner and scrubber[3].

Protocol B: Disposal of Liquid Solutions (DMSO/Aqueous)

• Segregation: Do not mix CBE solutions with incompatible materials such as strong acids, alkalis, or strong oxidizing agents[4].

• Collection: Transfer CBE-containing media, aqueous buffers, or DMSO stock solutions into a designated "Halogen-Free Organic/Aqueous Waste" carboy.

• Documentation: Log the exact volume and concentration of CBE added to the waste log attached to the carboy.

• Final Destruction: The liquid waste must be pumped off and transported by a certified retro-logistics or waste management company for high-temperature incineration[3].

Protocol C: Contaminated Consumables (Tips, Tubes, PPE)

• Decontamination: Rinse pipette tips and microcentrifuge tubes that directly contacted CBE with a small volume of alcohol before disposal[4].

• Collection: Dispose of these consumables in a rigid, puncture-resistant chemical waste bin. Do not place them in standard biohazard bags unless they are also contaminated with infectious biological agents.

• Processing: Handle all uncleaned containers and consumables exactly like the pure product itself[3].

Disposal Workflow Visualization

The following decision tree maps the logical routing for all CBE-associated waste streams in the laboratory.

Figure 1: Decision tree and operational workflow for (+)-Conduritol B Epoxide waste management.

References[3] Title: Safety Data Sheet - Merck

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Personal protective equipment for handling (+)-Conduritol B

Comprehensive Operational and Safety Guide for Handling (+)-Conduritol B Epoxide

As a highly potent, active-site-directed suicide inhibitor, (+)-Conduritol B Epoxide (CBE) is a cornerstone reagent for modeling lysosomal storage disorders and neurodegenerative diseases. However, the exact chemical properties that make it an effective inhibitor also make it a significant occupational hazard. This guide synthesizes structural biology, hazard causality, and field-tested operational protocols to ensure both the safety of the researcher and the integrity of the experiment.

Mechanistic Context & Hazard Causality

(+)-Conduritol B Epoxide (CAS: 6090-95-5) is a selective, irreversible inhibitor of acid β-glucosidase (GBA1 or glucocerebrosidase) (1)[1]. By covalently binding to the active site of GBA1, CBE blocks the hydrolysis of glucosylceramide. This targeted lysosomal dysfunction is widely utilized to generate in vitro and in vivo models of Gaucher disease and to induce α-synuclein aggregation in Parkinson's disease research (2)[2].

The Causality of the Hazard: CBE features a highly reactive epoxide ring. Epoxides act as alkylating agents, meaning they readily react with nucleophiles—not just in your target enzyme, but also in the proteins of your skin, eyes, and respiratory mucosa (3)[3]. This indiscriminate electrophilic reactivity is the root cause of its GHS hazard classifications: Skin Irritation (H315) , Serious Eye Irritation (H319) , and Respiratory Tract Irritation (H335) (4)[4].

Pathogenic cascade induced by (+)-Conduritol B Epoxide via β-glucosidase inhibition.

Quantitative Data: Physicochemical & Pharmacological Properties

To ensure experimental reproducibility and proper storage, adhere to the following quantitative parameters (5)[5]:

Property	Value	Clinical/Experimental Relevance
Molecular Weight	162.14 Da	Small molecule; readily permeates tissues (passes the blood-brain barrier with difficulty)[3].
GBA1 Inhibition (IC50)	1 - 9 μM	Highly potent, irreversible active-site-directed inhibition[1][5].
α-Glucosidase (IC50)	~100 μM	Demonstrates high selectivity for β-glucosidase over α-glucosidase[5].
Solubility (Water)	Up to 100 mM (20 mg/mL)	Ideal for aqueous in vitro assays and in vivo injections[6].
Solubility (DMSO)	Up to 25 mg/mL	Alternative solvent for long-term stock stability[1].
Storage (Powder)	-20°C (Up to 12 months)	Must be kept desiccated to prevent epoxide hydrolysis[5].
Storage (Solution)	-80°C (6 months) / -20°C (1 month)	Aliquot immediately to avoid freeze-thaw degradation[2].

Personal Protective Equipment (PPE) & Engineering Controls

Because CBE is a covalent modifier, preventing physical contact is the primary safety directive. Do not rely solely on standard lab attire; specific barrier protections are required (7)[7].

PPE Category	Specification	Operational Rationale
Eye/Face	ANSI Z87.1 tight-fitting chemical safety goggles.	Protects against micro-dust aerosolization during weighing and liquid splashes during reconstitution[4].
Hands	Nitrile gloves (minimum 0.11 mm thickness). Double-gloving is highly recommended.	Epoxides can permeate certain polymers over time. Immediate removal is required upon suspected contamination[7].
Body	Fully buttoned laboratory coat and closed-toe shoes.	Prevents skin exposure to reactive epoxide groups[7].
Respiratory	N95/P100 particulate respirator.	Required only if handling powder outside of a fume hood (strongly discouraged due to H335 classification)[4].
Engineering	Class II Biological Safety Cabinet or Chemical Fume Hood.	Maintains negative pressure to capture airborne particulates and vapors[4].

Experimental Protocol: Safe Handling & Solution Preparation

CBE is susceptible to hydrolysis. The epoxide ring will open if exposed to ambient moisture over time, rendering the inhibitor biologically inactive. The following self-validating protocol ensures both safety and chemical integrity.

Standard operating procedure for (+)-Conduritol B Epoxide solution preparation.

Step-by-Step Reconstitution Methodology:

• Equilibration (Critical Step): Remove the desiccated CBE vial from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial introduces ambient condensation, which rapidly hydrolyzes the epoxide ring, destroying its inhibitory potency (5)[5].

• Workspace Setup: Ensure the fume hood is operational. Line the working surface with a disposable, absorbent, plastic-backed bench pad.

• Weighing: Using an anti-static weighing boat and a non-sparking spatula, carefully weigh the required mass of CBE. Causality: Anti-static boats prevent the fine powder from repelling and aerosolizing, mitigating inhalation risks (8)[8].

• Reconstitution: Add the appropriate volume of sterile, nuclease-free water or DMSO directly to the vial. Vortex gently until the crystalline solid is completely dissolved. Validation Check: The resulting solution must be completely clear and colorless to faintly yellow (6)[6].

• Aliquoting & Storage: Dispense immediately into single-use sterile microcentrifuge tubes. Store at -20°C (stable for 1 month) or -80°C (stable for 6 months) (2)[2]. Never subject the solution to repeated freeze-thaw cycles.

Spill Response & Waste Disposal Plan

Because CBE is an active-site-directed inhibitor, unreacted epoxides in spills or waste must be contained and deactivated properly to prevent environmental contamination and personnel exposure.

Immediate Spill Response:

• Powder Spills: Do not sweep dry. Sweeping aerosolizes the powder, triggering severe respiratory irritation. Instead, cover the spill with a plastic sheet to minimize spreading. Use a damp absorbent pad to carefully wipe up the powder, then place it in a sealed hazardous waste container (9)[9].

• Liquid Spills: Absorb the solution with finely-powdered liquid-binding material (e.g., diatomite or universal binders) (7)[7].

• Decontamination: Scrub the affected surface with 70% ethanol or isopropanol. Causality: Because CBE is an organic epoxide, alcohol helps solubilize and lift unreacted residues from the surface better than water alone. Follow this with a standard soap and water wash[7].

Waste Disposal: Under no circumstances should CBE solutions be flushed down the drain (9)[9]. Collect all contaminated consumables (pipette tips, tubes, gloves, bench pads) and assign them to a licensed chemical waste disposal facility in accordance with local, regional, and national environmental regulations (10)[10].

References

• Conduritol B epoxide SDS, 6090-95-5 Safety D
• Conduritol B epoxide-SDS. MedChemExpress.
• Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor. Abcam.
• SAFETY DATA SHEET - TRC-C666000-100MG - Conduritol B Epoxide. LGC Standards.
• SAFETY DATA SHEET: Conduritol B Epoxide (CBE). Santa Cruz Biotechnology.
• Safety Data Sheet - Conduritol B epoxide. Cayman Chemical.
• Conduritol B epoxide | Gcase Inhibitor. MedChemExpress.
• Conduritol B epoxide 6090-95-5. Sigma-Aldrich.
• Conduritol B epoxide (CBE, CAS Number: 6090-95-5). Cayman Chemical.
• Conduritol B epoxide - Glucosidase Inhibitor. APExBIO.

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• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 6. powder, ≥95% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. echemi.com [echemi.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. lgcstandards.com [lgcstandards.com]